molecular formula C11H12FN3 B13228776 [(4-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine

[(4-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine

Cat. No.: B13228776
M. Wt: 205.23 g/mol
InChI Key: KQJGFIOJKKKJSN-UHFFFAOYSA-N
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Description

[(4-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine is a useful research compound. Its molecular formula is C11H12FN3 and its molecular weight is 205.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality [(4-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(4-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12FN3

Molecular Weight

205.23 g/mol

IUPAC Name

1-(4-fluorophenyl)-N-(1H-imidazol-2-ylmethyl)methanamine

InChI

InChI=1S/C11H12FN3/c12-10-3-1-9(2-4-10)7-13-8-11-14-5-6-15-11/h1-6,13H,7-8H2,(H,14,15)

InChI Key

KQJGFIOJKKKJSN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CNCC2=NC=CN2)F

Origin of Product

United States
Foundational & Exploratory

What is the mechanism of action of (4-Fluorophenyl)methylamine?

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Core Mechanism of Action of (4-Fluorophenyl)methylamine A Senior Application Scientist's Synthesis of its Putative Role as a Monoamine Oxidase Inhibitor

For the attention of Researchers, Scientists, and Drug Development Professionals. This guide provides a detailed examination of the likely mechanism of action for (4-Fluorophenyl)methylamine (also known as 4-Fluorobenzylamine), grounded in its structural relevance to a well-established class of neuropharmacological agents.

Executive Summary & Introduction

(4-Fluorophenyl)methylamine is a fluorinated benzylamine that serves as a versatile and crucial intermediate in the synthesis of biologically active molecules, particularly in medicinal chemistry.[1][2] While not typically studied as a standalone therapeutic agent, its molecular scaffold is a cornerstone in the design of compounds targeting central nervous system (CNS) pathways.[1][3] The strategic incorporation of a fluorine atom onto the phenyl ring enhances metabolic stability, lipophilicity, and binding affinity to biological targets, making it an invaluable component in drug development.[2]

This guide synthesizes available evidence to propose that the primary mechanism of action of (4-Fluorophenyl)methylamine, and compounds derived from it, is the inhibition of monoamine oxidase (MAO) enzymes. MAO inhibitors are a critical class of drugs used in the treatment of depression and neurodegenerative disorders like Parkinson's disease.[4][5] They function by preventing the breakdown of key monoamine neurotransmitters—namely dopamine, serotonin, and norepinephrine—thereby increasing their availability in the synaptic cleft.[4] This guide will dissect this mechanism, provide the experimental framework for its validation, and offer insights for future research.

The Primary Biological Target: Monoamine Oxidase (MAO)

Monoamine oxidases are a family of enzymes bound to the outer mitochondrial membrane that catalyze the oxidative deamination of monoamines.[5] There are two primary isoforms of interest:

  • MAO-A: Preferentially metabolizes serotonin and norepinephrine. Its inhibition is primarily associated with antidepressant effects.[4]

  • MAO-B: Preferentially metabolizes dopamine. Its inhibition is a key strategy in treating Parkinson's disease, as it slows the degradation of dopamine in the brain.[6][7]

Inhibition of these enzymes prevents the breakdown of their respective neurotransmitter substrates. This leads to an accumulation of neurotransmitters within the presynaptic neuron, greater vesicular packaging, and consequently, increased availability in the synapse upon neuronal firing. This augmentation of dopaminergic and serotonergic signaling is fundamental to the therapeutic effects observed in Parkinson's disease and depression.[5][7]

Proposed Mechanism of Inhibition by (4-Fluorophenyl)methylamine

The chemical structure of (4-Fluorophenyl)methylamine bears a strong resemblance to the endogenous substrates of MAO, such as phenylethylamine. This structural analogy allows it to enter the active site of the MAO enzyme. The mechanism is likely competitive, where the molecule binds to the enzyme's active site, preventing the binding of natural substrates.

The fluorobenzylamine moiety is a key feature in many known selective MAO-B inhibitors.[6] The interaction within the enzyme's active site is stabilized by specific interactions, such as π-π stacking between the fluorinated phenyl ring of the inhibitor and aromatic residues in the enzyme's binding pocket.[7] The amine group is crucial for the catalytic process, and its interaction with the flavin adenine dinucleotide (FAD) cofactor is the basis for either reversible or irreversible inhibition.

The visualization below illustrates the putative signaling pathway affected by this mechanism.

Caption: Putative mechanism of (4-Fluorophenyl)methylamine as an MAO inhibitor.

Experimental Validation: Protocols & Workflows

To validate the hypothesis that (4-Fluorophenyl)methylamine acts as an MAO inhibitor, a series of well-established biochemical assays are required. The primary method is a direct enzyme inhibition assay.

Protocol: In Vitro Monoamine Oxidase Inhibition Assay

This protocol provides a self-validating system to determine the inhibitory potential and selectivity (MAO-A vs. MAO-B) of a test compound.

Pillar of Trustworthiness: This protocol incorporates positive controls (known inhibitors) and negative controls (vehicle) to ensure the assay is performing correctly and to provide a baseline for comparison. The determination of an IC50 value provides a quantifiable measure of potency.

Causality Behind Experimental Choices:

  • Recombinant Human Enzymes: Using purified recombinant MAO-A and MAO-B ensures that the observed inhibition is due to direct interaction with the target enzyme and not confounded by other cellular components.

  • Fluorometric Detection: The use of a fluorogenic substrate (e.g., Amplex Red) provides a highly sensitive and continuous read-out of enzyme activity, allowing for precise measurement of reaction rates.

  • Selectivity Index: Testing against both MAO-A and MAO-B is critical. A high selectivity index (SI) for MAO-B is a desirable characteristic for potential Parkinson's disease therapeutics to avoid the side effects associated with MAO-A inhibition.[7]

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of (4-Fluorophenyl)methylamine in DMSO (e.g., 10 mM).

    • Prepare serial dilutions of the test compound in assay buffer (e.g., potassium phosphate buffer, pH 7.4).

    • Prepare solutions of positive controls: Clorgyline (for MAO-A) and Selegiline (for MAO-B).

    • Prepare solutions of recombinant human MAO-A and MAO-B enzymes to a working concentration.

    • Prepare the detection reagent mixture containing horseradish peroxidase (HRP) and a fluorogenic substrate (e.g., Amplex Red reagent).

    • Prepare the substrate solution (e.g., p-tyramine) in assay buffer.

  • Assay Procedure (96-well plate format):

    • Add 20 µL of assay buffer to all wells.

    • Add 20 µL of the test compound dilutions, positive controls, or vehicle (DMSO) to respective wells.

    • Add 20 µL of the appropriate MAO enzyme solution (MAO-A or MAO-B) to the wells.

    • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

    • Initiate the reaction by adding 20 µL of the substrate solution to all wells.

    • Immediately begin reading the fluorescence signal (e.g., Ex/Em = 530/590 nm) every minute for 30-60 minutes using a plate reader.

  • Data Analysis:

    • Calculate the rate of reaction (slope of the fluorescence vs. time curve) for each well.

    • Normalize the reaction rates to the vehicle control (100% activity).

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

    • Calculate the Selectivity Index (SI) = IC50 (MAO-A) / IC50 (MAO-B).

The following diagram outlines this experimental workflow.

MAO_Assay_Workflow start Start: Prepare Reagents prep_compound Prepare serial dilutions of (4-Fluorophenyl)methylamine start->prep_compound prep_controls Prepare Positive (Selegiline) & Negative (Vehicle) Controls start->prep_controls plate_setup Dispense Compound/Controls into 96-well plate prep_compound->plate_setup prep_controls->plate_setup add_enzyme Add Recombinant MAO-A or MAO-B Enzyme plate_setup->add_enzyme pre_incubate Pre-incubate at 37°C (15 minutes) add_enzyme->pre_incubate add_substrate Initiate Reaction: Add Substrate (p-Tyramine) pre_incubate->add_substrate read_plate Measure Fluorescence (Kinetic Read, 30-60 min) add_substrate->read_plate analyze Data Analysis: Calculate Reaction Rates read_plate->analyze calc_ic50 Plot Dose-Response Curve & Determine IC50 Value analyze->calc_ic50 end End: Report Potency (IC50) & Selectivity (SI) calc_ic50->end

Caption: Experimental workflow for determining MAO inhibition potency (IC50).

Quantitative Data Summary

Compound ClassTargetAssay TypePotency (IC50)Reference
Fluorinated Benzylamine DerivativesMAO-BEnzyme InhibitionNanomolar (nM) to low Micromolar (µM) range[6][7]
(E)1-(4-bromophenyl)-3-(2-((3-fluorobenzyl)oxy)phenyl)prop-2-en-1-oneMAO-BEnzyme Inhibition0.0053 µM[6][7]
Mofegiline ((E)-4-fluoro-beta-fluoromethylene benzene butanamine)MAO-BEnzyme InhibitionIrreversible Inhibitor[8]

Conclusion & Future Directions

The structural characteristics of (4-Fluorophenyl)methylamine strongly suggest its primary mechanism of action is the inhibition of monoamine oxidase, with a likely preference for the MAO-B isoform. This is supported by extensive literature where the fluorobenzylamine scaffold is integral to the design of potent and selective MAO-B inhibitors for neurodegenerative diseases.[6][7] The strategic use of fluorine enhances the pharmacokinetic and pharmacodynamic properties of these molecules, making them attractive candidates for CNS drug development.[2]

Future research should focus on the direct evaluation of (4-Fluorophenyl)methylamine and its simple derivatives using the biochemical assays outlined in this guide. Further studies could explore its reversibility, binding kinetics, and in vivo efficacy in animal models of Parkinson's disease. Elucidating the precise structure-activity relationships will enable the rational design of next-generation therapeutics targeting the monoamine system.

References

  • 4-Fluorobenzylamine - Chem-Impex. (URL: )
  • Fluorinated phenylalanines: synthesis and pharmaceutical applic
  • [4-(4-Fluorophenyl)phenyl]methylamine hydrochloride - Chem-Impex. (URL: )
  • 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem. (URL: [Link])

  • The Pivotal Role of Fluorinated Benzylamines in Modern Organic Synthesis: A Technical Guide - Benchchem. (URL: )
  • Design, Synthesis and Antiplasmodial Activities of a Library of Fluorine-Based 3-Benzylmenadiones - MDPI. (URL: [Link])

  • Synthesis and Pharmacological Evaluation of Fluorine Containing D3 Dopamine Receptor Ligands - PMC. (URL: [Link])

  • (PDF) Fluorinated Benzyloxalamides: Glide Docking Pharmacophore Mapping Synthesis and In Vitro Evaluation as Potential Cholesteryl Ester Transfer Protein Inhibitors - ResearchGate. (URL: [Link])

  • Pharmacokinetics of and monoamine oxidase B inhibition by (E)-4-fluoro-beta-fluoromethylene benzene butanamine in man - PubMed. (URL: [Link])

  • Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives - RSC Publishing. (URL: [Link])

  • 4-Fluoromethamphetamine - Wikipedia. (URL: [Link])

  • Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives - PMC. (URL: [Link])

  • Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist - PubMed. (URL: [Link])

  • Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability - PMC. (URL: [Link])

  • Pharmacological and Behavioral Profile of N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) Carbamide (2R,3R)-Dihydroxybutanedioate (2:1) (ACP-103), a Novel 5-Hydroxytryptamine2A Receptor Inverse Agonist - ResearchGate. (URL: [Link])

  • 4-Fluorobenzylamine | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. (URL: [Link])

  • Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites - PMC. (URL: [Link])

  • [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-fluorophenyl)amine - MDPI. (URL: [Link])

  • Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters - Frontiers. (URL: [Link])

  • Monoamine oxidase inhibitor - Wikipedia. (URL: [Link])

  • Monoamine Oxidase Inhibitors: A Review of Their Anti-Inflammatory Therapeutic Potential and Mechanisms of Action - Frontiers. (URL: [Link])

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  • Synthesis and Monoamine Oxidase Inhibition Properties of 4-(2-Methyloxazol-4-yl)benzenesulfonamide - MDPI. (URL: [Link])

  • US20130039854A1 - Monoamine oxidase inhibitors and methods for treatment and diagnosis of prostate cancer - Google P

Sources

Pharmacokinetic Properties and Bioavailability of the (4-Fluorophenyl)methylamine Moiety: A Technical Guide for Drug Development

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Perspective: Senior Application Scientist

Executive Summary

(4-Fluorophenyl)methylamine, commonly referred to as 4-fluorobenzylamine (4-FBA), is rarely administered as a standalone therapeutic. Instead, it serves as a highly privileged pharmacophore and structural building block in medicinal chemistry. By integrating the 4-FBA moiety into larger molecular scaffolds—such as PIM-1 kinase inhibitors, TGR5 agonists, and centrally acting agents like pimavanserin analogues—drug developers can fundamentally alter the pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) profiles of the parent drug.

This whitepaper synthesizes the mechanistic causality behind the ADME behavior of the 4-FBA moiety, detailing how para-fluorination modulates metabolic clearance, enhances systemic bioavailability, and drives tissue distribution.

Physicochemical Impact: The Role of Para-Fluorination

The substitution of a hydrogen atom with fluorine at the para-position of a benzylamine ring is a classic bioisosteric replacement strategy. Fluorine is highly electronegative and slightly larger than hydrogen, which introduces specific physicochemical shifts:

  • Lipophilicity (logP): The introduction of the fluorine atom typically increases the lipophilicity of the molecule ( Δ logP +0.14). This enhancement directly correlates with improved passive diffusion across lipophilic membranes, such as the gastrointestinal (GI) tract and the blood-brain barrier (BBB).

  • pKa Modulation: The strong inductive electron-withdrawing effect (-I) of the para-fluorine slightly decreases the basicity of the adjacent amine (if unsubstituted), altering its ionization state at physiological pH (7.4). This fine-tuning prevents the molecule from becoming overly trapped in acidic compartments, thereby improving overall oral bioavailability[1].

Table 1: Comparative ADME/PK Impact of Para-Fluorination
PK/ADME ParameterUnsubstituted Benzylamine4-Fluorobenzylamine (4-FBA)Mechanistic Causality
Microsomal Half-life ( t1/2​ ) LowHigh (Up to 13-fold increase)Fluorine sterically and electronically blocks CYP-mediated para-hydroxylation[2].
Hepatic Clearance ( CLhep​ ) HighLow to ModerateReduced susceptibility to Phase I oxidative metabolism[3].
Oral Bioavailability ( F% ) < 10%40 - 75%Enhanced GI absorption and reduced first-pass hepatic extraction.
Blood-Brain Barrier (logBB) Variable> 0.3 (High Permeability)Increased lipophilicity favors central nervous system (CNS) entry[1].

Metabolic Fate and Enzymatic Cleavage

When incorporated into complex drugs, the 4-FBA moiety often dictates the primary metabolic degradation pathway. A canonical example is the analgesic drug Flupirtine , which contains a 4-fluorobenzylamino group.

The Flupirtine Case Study

In vivo, the 4-FBA moiety of flupirtine is highly susceptible to cleavage by liver esterases and amidases. Once cleaved, the free 4-fluorobenzylamine undergoes rapid Phase I oxidative deamination (mediated by MAO and CYP450 enzymes) to form 4-fluorobenzoic acid. This intermediate is subsequently conjugated with glycine in a Phase II reaction to form 4-fluorohippuric acid , a biologically inactive metabolite that is rapidly excreted in the urine[4].

Understanding this pathway is critical. If a drug relies on the 4-FBA moiety for target binding, esterase-mediated cleavage represents a major clearance liability that must be monitored during preclinical MetID (Metabolite Identification) studies.

Pathway A Flupirtine / 4-FBA Scaffold B Liver Esterase / Amidase A->B Hydrolysis C Cleaved 4-FBA B->C D Phase I: Oxidative Deamination C->D E 4-Fluorobenzoic Acid D->E CYP/MAO F Phase II: Glycine Conjugation E->F G 4-Fluorohippuric Acid F->G Excretion

Metabolic cleavage of the 4-FBA moiety into 4-fluorohippuric acid.

Distribution and Radiopharmacokinetics (PET Imaging)

Because the 4-FBA moiety drives excellent tissue distribution—particularly across the BBB—it is highly valued in neuropharmacology. For instance, pimavanserin analogues utilizing the 4-FBA moiety demonstrate a logarithmic ratio of brain-to-plasma concentration (logBB) > 0.3, validating their use as CNS-penetrant serotonin 5-HT2A receptor inverse agonists[1].

Furthermore, the presence of the fluorine atom makes 4-FBA an ideal candidate for Positron Emission Tomography (PET) imaging . By synthesizing [18F] -labeled 4-fluorobenzylamine, researchers can conjugate it to targeting vectors (e.g., folic acid) to track real-time in vivo absorption, distribution, and tumor targeting efficiency. In murine models, [18F]-FBA-folate demonstrated highly specific accumulation in folate receptor-positive tumors, proving that the 4-FBA moiety does not disrupt the parent molecule's receptor affinity while providing a robust radiotracer signal[5].

Experimental Methodologies: Self-Validating Protocols

To accurately profile the PK and bioavailability of 4-FBA-containing compounds, rigorous, self-validating experimental workflows are required. Below are the standard operating procedures utilized in advanced ADME laboratories.

Protocol 1: In Vitro Microsomal Stability Assay (HLM/RLM)

Objective: Determine the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ) of the 4-FBA derivative. Causality: Liver microsomes contain the primary CYP450 enzymes. By comparing the 4-FBA compound against an unsubstituted benzylamine, we can quantify the metabolic stabilization provided by the para-fluorine block[2].

Step-by-Step Procedure:

  • Preparation: Thaw Human Liver Microsomes (HLM) or Rat Liver Microsomes (RLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl 2​ .

  • Incubation Mixture: Combine the microsomes (final protein concentration 0.5 mg/mL) with the test compound (final concentration 1 μ M) in the buffer. Self-Validation: Include Verapamil as a high-clearance positive control and Warfarin as a low-clearance negative control.

  • Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

  • Time-Course Sampling: At specific intervals (0, 5, 15, 30, 45, and 60 minutes), extract a 50 μ L aliquot.

  • Quenching & Precipitation: Immediately quench the aliquot in 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Acetonitrile rapidly denatures microsomal proteins, halting metabolism and releasing lipophilic 4-FBA compounds into the supernatant.

  • Centrifugation: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis.

Protocol 2: In Vivo PK Profiling via LC-MS/MS

Objective: Calculate oral bioavailability ( F% ) and plasma clearance.

Protocol A Compound Dosing (IV/PO) B Plasma Sampling (Time-course) A->B C Protein Precipitation (Acetonitrile) B->C D LC-MS/MS Quantification C->D E PK Parameter Calculation D->E

Standard LC-MS/MS workflow for in vivo pharmacokinetic profiling.

Step-by-Step Procedure:

  • Dosing: Administer the 4-FBA derivative to Sprague-Dawley rats via intravenous (IV, 1 mg/kg) and oral (PO, 5 mg/kg) routes.

  • Sampling: Collect blood samples (~200 μ L) via the jugular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2-EDTA tubes.

  • Plasma Separation: Centrifuge blood at 3,000 x g for 10 minutes at 4°C to isolate plasma.

  • Extraction: Apply the protein precipitation method (1:3 ratio of plasma to cold acetonitrile with internal standard).

  • LC-MS/MS Analysis: Utilize a C18 reverse-phase column. Causality: The highly lipophilic nature of 4-FBA derivatives requires a gradient elution starting at 5% organic mobile phase, ramping to 95% over 3 minutes to ensure sharp peak resolution and prevent carryover.

  • Data Analysis: Calculate Area Under the Curve (AUC), Cmax​ , and t1/2​ using non-compartmental analysis. Bioavailability ( F% ) is calculated as (AUCPO​×DoseIV​)/(AUCIV​×DosePO​)×100 .

References

  • Beirow K, et al. "Structure-Activity Relationships of Flupirtine Analogues for Liver Esterase-Mediated Cleavage of the 4-Fluorobenzylamine Moiety and Its Possible Relevance to Liver Toxicity." ChemMedChem, PubMed, 2023. 4

  • Wójcik P, et al. "Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines." PMC, National Institutes of Health, 2017.2

  • Saluste G, et al. "Fragment-Hopping-Based Discovery of a Novel Chemical Series of Proto-Oncogene PIM-1 Kinase Inhibitors." ResearchGate, 2012. 3

  • Bettigeri S, et al. "Design, Synthesis, Molecular Docking, and Biological Evaluation of Novel Pimavanserin-Based Analogues as Potential Serotonin 5-HT2A Receptor Inverse Agonists." ACS Publications, 2023. 1

  • Bettio A, et al. "Synthesis and preclinical evaluation of a folic acid derivative labeled with 18F for PET imaging of folate receptor-positive tumors." PubMed, National Institutes of Health, 2006. 5

Sources

Structural and Crystallographic Profiling of (4-Fluorophenyl)methylamine: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-Fluorophenyl)methylamine, commonly referred to as 4-fluorobenzylamine (4-FBA), is a highly versatile fluorinated primary amine. While it is frequently utilized as a building block in pharmaceutical synthesis and agrochemical development, its most profound technical significance currently lies in materials science—specifically in the engineering of low-dimensional hybrid metal-halide perovskites and charge-assisted hydrogen-bonded organic frameworks (HOFs).

Because 4-FBA is a liquid at standard temperature and pressure, crystallographic analysis of the pure freebase is challenging. Consequently, researchers rely on its protonated salts (e.g., hydrochlorides, dihydrogen phosphates) or its incorporation as an organic spacer in metal-halide complexes to elucidate its spatial geometry, supramolecular interactions, and electron density distribution. This whitepaper synthesizes the crystallographic data, structural behaviors, and X-ray diffraction methodologies associated with 4-FBA and its derivatives.

The Causality of Crystallographic Design: Why Salts and Perovskites?

To obtain high-resolution single-crystal X-ray diffraction (SCXRD) data, a molecule must be locked into a highly ordered, repeating 3D lattice. For volatile or liquid amines like 4-FBA, this is achieved via protonation to form a stable ammonium cation.

The choice of counterion or inorganic framework is not arbitrary; it dictates the supramolecular topology:

  • Dihydrogen Phosphate Salts: Utilizing a dihydrogen phosphate counterion ( H2​PO4−​ ) forces the formation of extensive O−H⋯O and N−H⋯O hydrogen-bonded networks. In the crystal structure of 4-fluorobenzylammonium dihydrogen phosphate, the anions form corrugated 2D layers, while the 4-FBA cations intercalate between these layers to maximize electrostatic interactions and minimize steric hindrance[1].

  • Halide Perovskite Spacers: When 4-FBA is introduced into lead ( Pb ) or copper ( Cu ) halide solutions, it acts as a bulky organic spacer, slicing the 3D inorganic lattice into 2D quantum wells. The para-substituted fluorine atom is highly electronegative and participates in critical X−π (halogen-pi) interactions. These interactions dictate the tilt and orientation of the metal-halide octahedra, directly controlling the symmetry breaking of the crystal space group [2].

Structural Diversity and Symmetry Breaking

The positioning of the fluorine atom on the benzylamine ring fundamentally alters the crystal packing. In layered hybrid metal-halide perovskites, the steric and electronic profile of the para-fluorine atom induces specific crystallographic outcomes.

Copper-Based Layered Perovskites

In the synthesis of (4−FbaH)2​CuCl4​ , the 4-fluorobenzylammonium cations template the formation of 2D copper chloride layers. Interestingly, while meta-fluorine substitution leads to a polar, non-centrosymmetric space group ( Pca21​ ), the para-substituted 4-FBA variant crystallizes in the centrosymmetric orthorhombic space group Pnma at room temperature [3]. The fluorine atoms in the para position align to allow inversion symmetry, which is critical for researchers designing materials with specific magnetic or ferroelectric properties.

Defect Passivation in Photovoltaics

Beyond acting as a structural spacer, 4-fluorobenzylamine hydrochloride (p-F-PMACl) is utilized as an interfacial passivator in inverted inorganic perovskite solar cells. The molecular design is highly intentional: the active chlorine ( Cl ) sites interact with surface lead ( Pb ) atoms to repair iodine vacancies ( VI​ ), while the fluorine ( F ) sites correct octahedral lattice distortions. This dual-action mechanism suppresses non-radiative recombination, pushing power conversion efficiencies (PCE) above 20% [4].

Defect_Passivation P1 Inverted Perovskite Surface (High Defect Density) P2 Apply p-F-PMACl (4-Fluorobenzylamine HCl) P1->P2 C1 Active Chlorine (Cl) Sites Repair Iodine Vacancies (VI) P2->C1 C2 Fluorine (F) Sites Correct Octahedral Distortion P2->C2 R1 Reduced Defect Density & Suppressed Recombination C1->R1 C2->R1 R2 Enhanced PCE (>20%) & Structural Stability R1->R2

Workflow of perovskite defect passivation using 4-fluorobenzylamine hydrochloride.

Quantitative Crystallographic Data

The following table synthesizes the X-ray diffraction data parameters for key 4-FBA crystalline frameworks. Comparing these parameters reveals how the inorganic sub-network influences the unit cell dimensions and thermal stability.

Compound NameChemical FormulaSpace GroupCrystal SystemTemp (K)Key Structural Features
4-Fluorobenzylammonium dihydrogen phosphate [FC6​H4​CH2​NH3​]H2​PO4​ P2₁/cMonoclinic2983D supramolecular network; corrugated anionic layers [1].
4-Fluorobenzylammonium copper(II) chloride (4−FbaH)2​CuCl4​ PnmaOrthorhombic298Centrosymmetric; ferromagnetic interactions; 2D layers [3].
4-Fluorobenzylammonium lead(II) iodide (4−FBzA)2​PbI4​ PbcaOrthorhombic180Corner-sharing PbI6​ octahedra; strong X−π interactions [2].

Self-Validating Experimental Protocol: Single-Crystal X-Ray Diffraction (SCXRD)

To ensure scientific integrity and reproducibility, the crystallographic determination of 4-FBA salts must follow a rigorous, self-validating workflow. The following protocol details the causality behind each methodological step.

Phase 1: Crystal Growth and Harvesting
  • Solvent Selection: Dissolve 4-FBA hydrochloride in a polar protic solvent (e.g., ethanol or methanol) to ensure complete dissociation of the ions.

  • Vapor Diffusion: Place the solution in a small inner vial. Place this vial inside a larger sealed chamber containing an anti-solvent (e.g., diethyl ether). Causality: The slow diffusion of the anti-solvent into the primary solvent gradually lowers the solubility limit, promoting nucleation over a period of 3–7 days. Rapid precipitation yields amorphous powders; slow diffusion yields diffraction-quality single crystals.

  • Mounting: Harvest a crystal (optimal size: 0.1–0.3 mm) using a nylon cryoloop coated in perfluoropolyether oil. Self-Validation: The oil protects the crystal from atmospheric moisture and prevents solvent loss, which could otherwise degrade the crystal lattice before data collection.

Phase 2: Data Collection and Reduction
  • Cryo-Cooling: Transfer the mounted crystal immediately to the diffractometer under a steady stream of nitrogen gas at 93 K – 180 K. Causality: Low temperatures minimize atomic thermal vibrations (reducing anisotropic displacement parameters), resulting in sharper diffraction spots and higher resolution data at high angles [2].

  • Diffraction: Irradiate the crystal using Mo K α radiation ( λ=0.71073 Å) on a system such as a Rigaku XtaLAB or Bruker D8 Venture. Collect ω and ϕ scans to ensure complete coverage of the reciprocal space.

  • Integration & Absorption Correction: Process the raw frames. Apply multi-scan empirical absorption corrections. Self-Validation: Monitor the Rint​ value during reduction; an Rint​<0.05 confirms that symmetrically equivalent reflections have consistent intensities, validating the chosen space group symmetry.

Phase 3: Structure Solution and Refinement
  • Phase Problem Resolution: Solve the structure using intrinsic phasing or direct methods (e.g., SHELXT).

  • Refinement: Perform full-matrix least-squares refinement on F2 using SHELXL.

  • Hydrogen Atom Treatment: Locate heavy atoms (C, N, F, Cl, Pb) in the difference Fourier map. Place hydrogen atoms in calculated positions using a riding model (e.g., N−H=0.89 Å, C−H=0.93 Å) to prevent over-parameterization.

SCXRD_Workflow N1 Synthesize 4-FBA Salt (e.g., HCl or H2PO4) N2 Slow Evaporation / Vapor Diffusion N1->N2 Crystallization N3 Select Single Crystal (0.1 - 0.3 mm) N2->N3 Harvest N4 Mount on Diffractometer (e.g., Mo Kα, 93-298 K) N3->N4 Cryo-cooling N5 Data Collection & Integration N4->N5 X-ray Exposure N6 Structure Solution (SHELXT / SHELXL) N5->N6 Phase Problem N7 Refinement & CIF Generation N6->N7 Least-Squares

Step-by-step SCXRD workflow for determining the crystal structure of 4-FBA salts.

References

  • Synthesis and crystal structure of 4-fluorobenzylammonium dihydrogen phosphate, [FC6H4CH2NH3]H2PO4 National Institutes of Health (NIH) / PMC[Link]

  • Control of Crystal Symmetry Breaking with Halogen-Substituted Benzylammonium in Layered Hybrid Metal-Halide Perovskites Journal of the American Chemical Society (ACS)[Link]

  • Polar Ferromagnet Induced by Fluorine Positioning in Isomeric Layered Copper Halide Perovskites Inorganic Chemistry (ACS)[Link]

  • Trimming Defective Perovskite Layer Surfaces for High-Performance Inverted Inorganic Solar Cells Langmuir (ACS)[Link]

Methodological & Application

Application Note: Synthesis and Isolation Protocol for (4-Fluorophenyl)methylamine

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Radiochemists, and Preclinical Drug Development Professionals Compound Synonyms: 4-Fluorobenzylamine; 1-(4-Fluorophenyl)methanamine

Introduction and Strategic Rationale

(4-Fluorophenyl)methylamine (CAS: 140-75-0) is a highly versatile fluorinated primary amine utilized extensively as a building block in pharmaceutical chemistry and molecular imaging. It serves as a critical intermediate in the synthesis of antiallergic azoles, analgesics, and potassium channel blocking agents[1][2]. Furthermore, its isotopically labeled counterpart, 4-[18F]fluorobenzylamine ([ 18 F]FBA), is a premier prosthetic group for the radiolabeling of thiol groups and the development of Positron Emission Tomography (PET) radiotracers, such as the tumor hypoxia imaging agent [18F]FBNA[3][4].

Direct alkylation of ammonia with 4-fluorobenzyl halides often suffers from poor chemoselectivity, leading to a complex mixture of primary, secondary, and tertiary amines due to over-alkylation. To ensure absolute selectivity for the primary amine, this protocol employs the Gabriel Synthesis (specifically the Ing-Manske procedure). By utilizing N-(4-fluorobenzyl)phthalimide, the nitrogen atom is sterically and electronically protected, preventing multiple alkylations. Subsequent hydrazinolysis selectively liberates the target primary amine[5].

Quantitative Physicochemical Data

To facilitate downstream extraction and distillation workflows, the critical physicochemical parameters of the target compound are summarized below[2][6]:

ParameterValueRelevance to Protocol
Molecular Formula C 7​ H 8​ FNStoichiometric calculations.
Molecular Weight 125.14 g/mol Yield quantification.
Boiling Point 183 °C (at 760 mmHg)Dictates vacuum distillation parameters (44-46°C at 67 kPa).
Density 1.095 g/mL at 25 °CPhase separation dynamics during liquid-liquid extraction.
pKa (estimated) ~9.0 - 9.5Requires strong base (NaOH) for freebasing prior to organic extraction.
Appearance Colorless to light yellow liquidVisual indicator of purity post-distillation.

Mechanistic Workflow and Process Visualization

The synthesis relies on a nucleophilic acyl substitution driven by the superior nucleophilicity of hydrazine (the alpha effect). Hydrazine attacks the imide carbonyls of the N-(4-fluorobenzyl)phthalimide, forming a stable, highly insoluble cyclic byproduct (phthalhydrazide) and releasing the desired amine.

G Start N-(4-fluorobenzyl)phthalimide (Protected Amine) Reflux Reflux (Heating) Nucleophilic Acyl Substitution Start->Reflux Reagent Hydrazine Hydrate (80%) Absolute Ethanol Reagent->Reflux Acidify Acidic Cleavage (HCl) Precipitate Phthalhydrazide Reflux->Acidify Intermediate Freebase Basification (NaOH) Generate Free Amine Acidify->Freebase Aqueous Filtrate Extract Ether Extraction & Vacuum Distillation Freebase->Extract Biphasic System Product (4-Fluorophenyl)methylamine (Purified Target) Extract->Product Yield: ~56.5%

Fig 1: Gabriel synthesis workflow for (4-Fluorophenyl)methylamine via hydrazinolysis.

Step-by-Step Synthesis Protocol

Safety Declaration: This procedure must be conducted in a certified professional laboratory fume hood. (4-Fluorophenyl)methylamine is a corrosive and combustible liquid (Hazard Codes: H290, H314)[7]. Standard professional PPE (Type ABEK respirator filter, face shield, chemical-resistant gloves, and lab coat) is mandatory[7].

Reagent Preparation and Reaction Initiation
  • Apparatus Setup: Equip a 100 mL two-neck round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure the system is purged with inert gas (N 2​ or Argon) if atmospheric moisture is a concern, though the Ing-Manske procedure is generally robust.

  • Substrate Loading: Add 25.5 g (0.1 mol) of N-(4-fluorobenzyl)phthalimide to the reaction flask[5].

  • Solvent Addition: Suspend the solid in 25 mL of absolute ethanol. Causality: Absolute ethanol is chosen as it solubilizes the hydrazine and the starting material at reflux temperatures without introducing excess water that could lead to competing hydrolysis.

  • Hydrazine Addition: Carefully add 6.3 g (0.1 mol) of an 80% aqueous hydrazine hydrate solution to the stirring mixture[5].

Hydrazinolysis and Intermediate Processing
  • Reflux: Heat the reaction mixture to gentle reflux. Maintain reflux for approximately 2 to 4 hours. The reaction progress can be monitored via TLC (Thin Layer Chromatography) until the starting phthalimide is consumed.

  • Acidification: After cooling the reaction mixture slightly, add 0.5 g of concentrated hydrochloric acid (HCl) in excess[5].

    • Causality: The addition of HCl serves a dual purpose. It protonates the newly formed (4-fluorophenyl)methylamine, rendering it highly soluble in the aqueous/ethanolic phase as a hydrochloride salt. Simultaneously, it forces the complete precipitation of the phthalhydrazide byproduct as a dense, white solid.

  • Filtration: Allow the mixture to cool completely to room temperature. Add an appropriate volume of deionized water to ensure the amine salt is fully dissolved, then subject the mixture to vacuum suction filtration to remove the white phthalhydrazide precipitate[5]. Wash the filter cake with a small amount of cold water to maximize recovery.

Isolation and Purification
  • Freebasing: Transfer the acidic filtrate to a separatory funnel. Slowly neutralize the solution by adding a concentrated Sodium Hydroxide (NaOH) solution dropwise until the pH is strongly basic (pH > 10)[5].

    • Causality: This converts the water-soluble (4-fluorophenyl)methylamine hydrochloride back into its lipophilic free-base form, which will separate from the aqueous layer.

  • Extraction: Extract the aqueous mixture with diethyl ether (3 x 20 mL). Combine the organic ether extracts.

  • Drying: Dry the combined ether extracts over an anhydrous desiccant (e.g., anhydrous sodium sulfate or magnesium sulfate) to remove residual water. Filter out the drying agent.

  • Solvent Removal: Evaporate the diethyl ether using a rotary evaporator under reduced pressure.

  • Vacuum Distillation: Transfer the crude amine to a micro-distillation apparatus. Distill the liquid under reduced pressure. Collect the primary fraction boiling at 44-46°C at 67 kPa [5].

  • Yield: This protocol typically yields approximately 7.1 g of pure (4-fluorophenyl)methylamine (~56.5% theoretical yield)[5].

References

  • Fully automated synthesis of 4-[18F]fluorobenzylamine based on borohydride/NiCl2 reduction. PubMed (NIH). Available at: [Link]

  • Synthesis of a 2-nitroimidazole derivative N-(4-[18F]fluorobenzyl)-2-(2-nitro-1H-imidazol-1-yl)-acetamide ([18 F]FBNA) as PET radiotracer for imaging tumor hypoxia. PMC (NIH). Available at: [Link]

Sources

In vitro assay development using (4-Fluorophenyl)methylamine

Author: BenchChem Technical Support Team. Date: April 2026

An authoritative guide by a Senior Application Scientist on the development and validation of a robust in vitro fluorometric assay to screen for inhibitors of Monoamine Oxidase B (MAO-B), using (4-Fluorophenyl)methylamine as a representative test compound.

Application Note & Protocol

Topic: Development of a High-Throughput Fluorometric Assay for Monoamine Oxidase B (MAO-B) Inhibition using (4-Fluorophenyl)methylamine

Audience: Researchers, scientists, and drug development professionals.

Abstract

Monoamine Oxidase B (MAO-B) is a critical enzyme in neurobiology and a validated target for therapeutic intervention in neurodegenerative disorders like Parkinson's and Alzheimer's disease.[1][2] This document provides a comprehensive, field-proven guide for the development, execution, and validation of a continuous, fluorescence-based in vitro assay to identify and characterize inhibitors of MAO-B. We use (4-Fluorophenyl)methylamine, a benzylamine derivative, as a model test compound to illustrate the complete workflow from assay principle to IC₅₀ determination. The described protocol is optimized for a 96-well format, ensuring its suitability for high-throughput screening (HTS) applications and delivering the rigor and reproducibility required in modern drug discovery.[3]

Introduction: The Scientific Rationale

Monoamine oxidases (MAOs) are flavoenzymes located on the outer mitochondrial membrane responsible for the oxidative deamination of neurotransmitters and xenobiotic amines.[4][5] The two isoforms, MAO-A and MAO-B, are distinguished by their tissue distribution, substrate preferences, and inhibitor specificities.[1] MAO-B is predominantly found in the brain and is a key enzyme in the catabolism of dopamine.[6] Its inhibition can raise synaptic dopamine levels, a strategy employed in the treatment of Parkinson's disease.

Compounds structurally related to benzylamine are known to be effective MAO-B inhibitors.[5] (4-Fluorophenyl)methylamine, with its fluorinated benzylamine core, represents a relevant chemical scaffold for investigation. Developing a reliable in vitro assay is the foundational step to quantify the inhibitory potential of such compounds and understand their structure-activity relationships (SAR).

Assay Principle & Design Causality

The selected assay is a one-step, continuous kinetic fluorometric method.[7] This design is superior to endpoint assays for inhibitor screening because it allows for the monitoring of reaction progress over time, which helps in identifying potential assay artifacts (e.g., compound fluorescence).

The enzymatic reaction proceeds as follows:

  • MAO-B Catalysis: MAO-B oxidizes a specific substrate (e.g., tyramine), producing an aldehyde, an amine, and hydrogen peroxide (H₂O₂).[4][6]

  • Fluorogenic Detection: In the presence of Horseradish Peroxidase (HRP), the H₂O₂ generated stoichiometrically reacts with a highly sensitive, non-fluorescent probe (e.g., 10-Acetyl-3,7-dihydroxyphenoxazine, also known as Amplex® Red) to produce a intensely fluorescent product, resorufin.[5][7]

  • Signal Measurement: The rate of increase in fluorescence intensity is directly proportional to MAO-B enzymatic activity.[6] An inhibitor, such as (4-Fluorophenyl)methylamine, will slow this rate.

This coupled-enzyme approach provides a robust and amplified signal, making it ideal for HTS.[3]

Assay Development Workflow

The logical flow for developing and validating the MAO-B inhibition assay is critical for generating trustworthy data. The process ensures that the assay is sensitive, robust, and fit for its intended purpose.

Assay_Development_Workflow cluster_0 Phase 1: Assay Optimization cluster_1 Phase 2: Assay Execution cluster_2 Phase 3: Data Analysis & Validation Reagent_Opt Reagent Concentration Optimization (Enzyme, Substrate) Solvent_Tol Solvent (DMSO) Tolerance Inc_Time Incubation Time Optimization Compound_Prep Test Compound & Control Serial Dilution Inc_Time->Compound_Prep Optimized Parameters Assay_Plating Plate Controls & Test Compounds Reaction_Init Reaction Initiation & Kinetic Read Rate_Calc Calculate Reaction Rates (Vmax) Reaction_Init->Rate_Calc Kinetic Data IC50_Det Generate Dose-Response Curve & Calculate IC50 Validation Assay Validation (Z'-Factor) Conclusion Conclusion Validation->Conclusion

Caption: Workflow for MAO-B Assay Development and Validation.

Materials and Reagents

For successful and reproducible results, use high-quality reagents and calibrated equipment. This protocol is based on components commonly found in commercial kits.[8]

ReagentDescription & Storage
Human Recombinant MAO-B Enzyme Store at -80°C in aliquots to avoid freeze-thaw cycles.[8]
MAO-B Assay Buffer Typically a phosphate or Tris-based buffer, pH 7.4. Store at 4°C or as recommended.
MAO-B Substrate (Tyramine) Reconstitute in ultrapure water. Store stock at -20°C.[8]
Fluorescent Probe E.g., Amplex® Red. Reconstitute in DMSO. Protect from light. Store at -20°C.
Horseradish Peroxidase (HRP) Store at -20°C.
(4-Fluorophenyl)methylamine Test Compound. Prepare a 10 mM stock in 100% DMSO.
Selegiline Positive Control Inhibitor. Prepare a 2 mM stock in ultrapure water.[8]
96-Well Black Plates Opaque, flat-bottom plates are required to minimize light scatter and background fluorescence.
Fluorescence Plate Reader Capable of kinetic reads at 37°C with Ex/Em = ~535/587 nm.[6]
Calibrated Pipettes Essential for accuracy.

Detailed Experimental Protocols

5.1 Reagent Preparation

Causality Note: Always prepare master mixes to minimize pipetting errors and ensure well-to-well consistency. Prepare enzyme solutions fresh and keep on ice.

  • Assay Buffer: Bring to room temperature before use.

  • Test Compound ((4-Fluorophenyl)methylamine): Create a serial dilution series from the 10 mM DMSO stock. A typical 10-point, 3-fold dilution series would start with a 1 mM working stock, diluted further in Assay Buffer. The final DMSO concentration in the assay well should not exceed 1%.

  • Positive Control (Selegiline): Prepare a working solution (e.g., 10 µM) from the 2 mM stock by diluting in Assay Buffer.[8]

  • MAO-B Enzyme Working Solution: Dilute the MAO-B enzyme stock into cold Assay Buffer to the pre-optimized concentration. Prepare enough for all wells plus a 10% overage.

  • Substrate/Probe Master Mix: Prepare a master mix containing the MAO-B Substrate, Fluorescent Probe, and HRP in Assay Buffer. Protect this mix from light. The exact concentrations should follow manufacturer guidelines or be determined empirically.[6]

5.2 Assay Procedure (96-Well Plate)

  • Compound Plating: Add 10 µL of the appropriate solutions to the wells of a black 96-well plate as described in the table below.

Well TypeContent Added (10 µL/well)Purpose
100% Activity Assay Buffer with DMSO (matching test compound wells)Represents uninhibited enzyme activity (negative control).
Test Compound Serial dilutions of (4-Fluorophenyl)methylamineMeasures the effect of the test compound on MAO-B activity.
Positive Control Selegiline working solutionConfirms the assay can detect inhibition (positive control).
Blank (No Enzyme) Assay BufferMeasures background signal from reagents.
  • Enzyme Addition & Pre-incubation:

    • Add 40 µL of the MAO-B Enzyme Working Solution to all wells except the "Blank" wells.

    • Add 40 µL of Assay Buffer to the "Blank" wells.

    • Mix the plate gently (e.g., on an orbital shaker for 30 seconds).

    • Crucial Step: Incubate the plate for 10-15 minutes at 37°C. This pre-incubation allows the inhibitor to bind to the enzyme before the substrate is introduced, which is critical for accurate potency determination.[6]

  • Reaction Initiation and Measurement:

    • Set the fluorescence plate reader to 37°C and configure it for a kinetic read (Ex/Em = 535/587 nm), taking a measurement every 1-2 minutes for 30-40 minutes.[6]

    • Add 50 µL of the Substrate/Probe Master Mix to all wells to initiate the reaction. It is advisable to use a multi-channel pipette for this step to ensure simultaneous reaction start times.

    • Immediately place the plate in the reader and begin the kinetic measurement.

Data Analysis and Interpretation

  • Calculate Reaction Rates: For each well, plot the Relative Fluorescence Units (RFU) against time (in minutes). The slope of the linear portion of this curve represents the reaction rate (V, in RFU/min).[6] High-quality data will show a linear increase in fluorescence for the "100% Activity" control wells.

  • Subtract Background: Subtract the average rate of the "Blank" wells from all other wells.

  • Calculate Percent Inhibition: Use the following formula for each concentration of (4-Fluorophenyl)methylamine: % Inhibition = (1 - (Rate_Test_Compound / Rate_100%_Activity)) * 100

  • Determine IC₅₀ Value: Plot the % Inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic (4PL) equation to determine the IC₅₀ value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.

Assay Validation: Ensuring Trustworthy Data

A protocol is only as good as its validation. Before screening, the assay's performance must be statistically validated.

  • Z'-Factor Calculation: The Z'-factor is a measure of assay quality and statistical effect size. It reflects the separation between the positive and negative controls. An assay is considered robust and suitable for HTS if the Z'-factor is > 0.5.[3]

    Z' = 1 - ( (3 * SD_100%_Activity + 3 * SD_Positive_Control) / |Mean_100%_Activity - Mean_Positive_Control| )

    • SD: Standard Deviation

    • Mean: Average Rate

    Run a validation plate with multiple replicates (e.g., 16-24) of the "100% Activity" and "Positive Control" wells to calculate a reliable Z'-factor.

Conclusion

This application note provides a detailed, scientifically-grounded protocol for establishing a robust in vitro fluorometric assay to screen for inhibitors of MAO-B. By following the outlined steps for optimization, execution, and validation, researchers can confidently determine the inhibitory potency of compounds like (4-Fluorophenyl)methylamine. This self-validating system ensures the generation of high-quality, reproducible data essential for advancing drug discovery programs targeting neurodegenerative diseases.

References

  • Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Retrieved from [Link]

  • Assay Genie. (2019). Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric) (#BN01013). Retrieved from [Link]

  • Du, G., et al. (2006). High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay. Acta Pharmacologica Sinica. Retrieved from [Link]

  • Yıldırım, Z., et al. (2021). Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective MAO-B inhibitors. Scientific Reports. Retrieved from [Link]

  • Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Retrieved from [Link]

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening. (Note: While not directly linked, this is the foundational paper for the Z'-factor.
  • Edmondson, D. E. (2018). Enzyme Inhibition Assays for Monoamine Oxidase. Methods in Molecular Biology. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Assay Guidance Manual. Retrieved from [Link]

  • OECD. (2018). Guidance Document on Good In Vitro Method Practices (GIVIMP). Retrieved from [Link]

Sources

Cellular uptake protocols for(4-Fluorophenyl)methylamine in biological assays

Advanced Cellular Uptake Protocols for 18F -Labeled (4-Fluorophenyl)methylamine Derivatives in Biological Assays

(4-Fluorophenyl)methylamine (also known as 4-fluorobenzylamine or FBA) is a highly versatile chemical building block. In advanced biological assays, it is rarely evaluated as a standalone agent; rather, it serves as a critical prosthetic synthon for introducing 18F into complex radiotracers[1]. By conjugating [18F]FBA to specific targeting moieties—such as 2-nitroimidazole for hypoxia imaging or folic acid for oncology targeting—researchers can precisely quantify cellular uptake, receptor-mediated endocytosis, and bioreductive trapping in vitro.

This application note provides field-proven, self-validating protocols for evaluating the cellular uptake of FBA-derived radiotracers, focusing on the causality behind experimental design and the rigorous controls required to ensure trustworthiness.

Mechanistic Grounding: Why These Assays Work

To design a robust cellular uptake assay, one must first understand the mechanism of intracellular accumulation. The structural conjugation of the FBA moiety dictates its biological fate.

A. Bioreductive Trapping (Hypoxia Targeting)

When FBA is conjugated to a 2-nitroimidazole core (forming [18F]FBNA ), it acts as a hypoxia sensor[2]. The tracer enters cells via passive diffusion. In normoxic cells (21% O2​ ), the nitro group undergoes a reversible single-electron reduction and subsequently washes out of the cell. However, in hypoxic environments (1% O2​ ), the reduction becomes irreversible, leading to covalent binding with intracellular macromolecules (bioreductive trapping)[2].

HypoxiaN1[18F]FBNA(Passive Diffusion)N2Intracellular Space(Tumor Cell)N1->N2N3Normoxia (21% O2)Reversible ReductionN2->N3 O2 PresentN4Hypoxia (1% O2)Irreversible ReductionN2->N4 Low O2N5Efflux / Washout(Low Signal)N3->N5 Re-oxidationN6Covalent Binding(High PET Signal)N4->N6 Bioreductive Trapping

Bioreductive trapping mechanism of[18F]FBNA in hypoxic tumor microenvironments.

B. Receptor-Mediated Endocytosis (Folate Targeting)

Conjugating FBA to folic acid yields [18F]FBA-folate , a tracer that actively targets the Folate Receptor (FR)[1]. Uptake is driven by specific membrane binding followed by vesicle trafficking. To prove that the uptake is receptor-specific and not an artifact of non-specific pinocytosis, the assay must include a competitive blocking control using an excess of native folic acid[3].

ReceptorA[18F]FBA-FolateRadiotracerBFolate Receptor(Cell Membrane)A->B Specific BindingCReceptor-MediatedEndocytosisB->C InternalizationDIntracellularAccumulationC->D Vesicle TraffickingFExcess Folic Acid(Blocking Control)F->B Competitive Inhibition

Folate receptor-mediated endocytosis and competitive blocking of[18F]FBA-Folate.

Step-by-Step Experimental Methodologies

Protocol A: Hypoxia-Targeted Cellular Uptake Assay ( [18F]FBNA )

This self-validating protocol uses parallel normoxic and hypoxic plates to isolate oxygen-dependent retention from baseline diffusion.

Preparation & Seeding:

  • Seed gastric cancer cells (e.g., AGS or MKN45) at a density of 5×105 cells/well in two separate 6-well plates.

  • Culture for 24 hours at 37°C, 5% CO2​ , and 21% O2​ to allow cellular adhesion[2].

Environmental Conditioning: 3. Control Plate: Maintain under normoxic conditions (21% O2​ ). 4. Experimental Plate: Transfer to a hypoxia workstation (1% O2​ , 5% CO2​ , 37°C) and culture for 48 hours to induce the hypoxic phenotype and upregulate reductase enzymes[2].

Radiotracer Incubation & Extraction: 5. Add 0.37 MBq of [18F]FBNA to each well (3 wells per plate for technical triplicates). Incubate for exactly 1 hour at 37°C. 6. Causality Check: Terminate the reaction by washing the cells 5 times with ice-cold PBS. The low temperature halts membrane trafficking and passive diffusion, locking the intracellular tracer in place while washing away unbound background. 7. Add 1.0 M NaOH to lyse the cells. Strong alkaline lysis is required to fully solubilize the proteins to which the reduced FBNA is covalently bound[2]. 8. Transfer the lysate to a gamma-counter tube and quantify radioactivity (Counts Per Minute, CPM). 9. Perform a BCA protein assay on parallel, non-radioactive wells to normalize the data (CPM/mg protein), ensuring that differences in uptake are not due to hypoxia-induced cell death.

Protocol B: Receptor-Mediated Cellular Uptake Assay ( [18F]FBA-folate )

This protocol utilizes a competitive inhibition model to validate target specificity.

Preparation & Seeding:

  • Culture FR-positive cells (e.g., KB tumor cells) in folate-deficient RPMI 1640 medium. Causality Check: Standard media contains high levels of folic acid which will prematurely saturate the receptors. Folate-deficient media mimics human plasma concentrations and upregulates FR expression[1].

  • Seed cells in 12-well plates and grow to 80-90% confluence.

Competitive Blocking & Incubation: 3. Baseline Wells: Add pure, ice-cold folate-deficient medium. 4. Blocked Wells: Pre-incubate with 100 µg of native folic acid for 10 minutes prior to tracer addition to saturate all available cell-surface receptors[3]. 5. Add 0.5 MBq of [18F]FBA-folate to all wells. Incubate at 37°C for 60 to 120 minutes.

Fractionation (Surface vs. Internalized): 6. Wash twice with ice-cold PBS to remove unbound tracer. 7. Surface Fraction: Wash cells with an acidic buffer (pH 2.8) for 5 minutes. The low pH disrupts the receptor-ligand interaction, releasing surface-bound tracer without lysing the cell. Collect this wash. 8. Internalized Fraction: Lyse the remaining cells with 1.0 M NaOH. Collect the lysate. 9. Quantify both fractions via gamma counting and normalize to cellular protein content[3].

Quantitative Data Interpretation

To establish a baseline for assay validation, your results should align with the established literature benchmarks for FBA-derived radiotracers. The table below summarizes expected uptake profiles, demonstrating the efficacy of the self-validating controls (Hypoxia vs. Normoxia; Baseline vs. Blocked).

Radiotracer ConjugateCell LineAssay ConditionExpected Uptake ProfileValidation Metric
[18F]FBNA AGS (Gastric)Normoxia (21% O2​ )Baseline (Low retention)Washout of unreduced tracer[2]
[18F]FBNA AGS (Gastric)Hypoxia (1% O2​ )~4.5x increase over baselineCovalent bioreductive trapping[2]
[18F]FBA-folate KB (Cervical)Baseline (No competitor)~78% of total added activityHigh specific FR-mediated binding[3]
[18F]FBA-folate KB (Cervical)Blocked (Excess Folic Acid)<1% of total added activity>98% signal reduction confirms specificity[3]

Formulating (4-Fluorophenyl)methylamine for In Vivo Murine Models: Application Notes & Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-Fluorophenyl)methylamine, commonly known as 4-fluorobenzylamine, is a highly versatile fluorinated building block frequently utilized in the synthesis of central nervous system (CNS) therapeutics, kinase inhibitors, and 18 F-labeled Positron Emission Tomography (PET) tracers (e.g., P2Y12 receptor imaging)[1].

When transitioning this compound from in vitro synthesis to in vivo murine models, researchers face a critical formulation challenge: the free base form is a highly alkaline liquid that is difficult to dose accurately and causes severe injection-site necrosis. This application note details the physicochemical rationale, vehicle selection, and self-validating protocols required to safely and effectively formulate (4-fluorophenyl)methylamine for murine administration.

Physicochemical Profiling & Causality

Successful in vivo formulation begins with understanding the physical properties of the molecule. As a Senior Application Scientist, it is critical to recognize that dosing the free base directly is scientifically flawed.

Table 1: Physicochemical Properties & Formulation Impact

PropertyValueCausality / Formulation Impact
Molecular Weight 125.14 g/mol (Free Base)161.60 g/mol (HCl Salt)Requires a salt-factor correction (0.774) during dose calculations to ensure accurate active pharmaceutical ingredient (API) delivery.
Physical State Clear liquid (Free Base)White powder (HCl Salt)The liquid free base is difficult to weigh at microgram scales[2]. Conversion to the solid HCl salt ensures dosing precision and stability.
pKa 9.01 ± 0.10Highly basic[2]. Unbuffered aqueous solutions of the free base will cause severe tissue necrosis and acidosis at the injection site.
LogP (Octanol/Water) 1.27Sufficiently lipophilic to cross the blood-brain barrier, making it ideal for neuropharmacological models[1].
Aqueous Solubility Very Soluble (as HCl salt)Eliminates the need for harsh organic co-solvents (e.g., DMSO, Cremophor EL), minimizing vehicle-induced toxicity[3].

Vehicle Selection & Tolerability

Because the protonated amine (HCl salt) is highly water-soluble, we can avoid complex, multi-component vehicles that often confound in vivo data through vehicle-mediated toxicity or hypersensitivity.

Table 2: Standard Murine Dosing Parameters for Aqueous Formulations

Route of AdministrationRecommended VehicleMax Volume (per 25g mouse)Needle GaugeAbsorption Kinetics
Intravenous (IV) 0.9% Saline125 µL (5 mL/kg)27G - 30GImmediate (100% bioavailability)
Intraperitoneal (IP) PBS (pH 7.4)250 µL (10 mL/kg)25G - 27GRapid (Subject to hepatic first-pass)[3]
Per Os (PO / Gavage) Water or 0.5% Methylcellulose250 µL (10 mL/kg)20G - 22G (Bulbed)Variable (Subject to gastric pH)[3]

Expert Insight: Phosphate-Buffered Saline (PBS) is preferred over unbuffered 0.9% Saline for IP injections. The phosphate buffer neutralizes any residual acidity from the hydrochloride salt, maintaining physiological pH and preventing peritoneal inflammation.

Formulation Workflow

G freebase 4-Fluorobenzylamine (Free Base) Liquid, pKa ~9.01 salt Salt Formation Add 1M HCl in Diethyl Ether freebase->salt Protonation precipitate Precipitation & Drying Yields HCl Salt (Solid) salt->precipitate Crystallization vehicle Vehicle Addition 0.9% Saline or PBS precipitate->vehicle Dissolution adjust pH Adjustment Titrate to pH 7.2 - 7.4 vehicle->adjust Buffering filter Sterile Filtration 0.22 µm PES Filter adjust->filter Sterilization dose In Vivo Murine Dosing IV (≤5 mL/kg) or IP (≤10 mL/kg) filter->dose Administration

Fig 1: Formulation workflow of 4-fluorobenzylamine from free base to in vivo murine administration.

Experimental Protocols

Protocol A: In Situ Generation of (4-Fluorophenyl)methylamine Hydrochloride

To ensure dosing accuracy, the liquid free base must first be converted into a stable, weighable solid.

Step-by-Step Methodology:

  • Dissolution: In a fume hood, dissolve 1.0 g of (4-fluorophenyl)methylamine free base in 10 mL of anhydrous diethyl ether under an inert atmosphere (N 2​ or Argon).

  • Protonation: Place the flask in an ice bath (0°C). Slowly add 1.2 molar equivalents of 1M HCl in diethyl ether dropwise while stirring continuously.

  • Crystallization: A white precipitate will form immediately as the amine is protonated. Allow the suspension to stir for an additional 15 minutes to ensure complete conversion.

  • Isolation: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with 5 mL of cold anhydrous ether to remove any unreacted free base.

  • Drying: Dry the resulting white powder under high vacuum for 12 hours to remove residual solvent.

Self-Validation Check: Weigh the final product. The theoretical yield is ~1.29 g. The melting point of the resulting hydrochloride salt should be strictly between 173°C and 175°C[4]. A 1 mg/mL solution in distilled water should yield a slightly acidic pH (~5.5 - 6.5).

Protocol B: Preparation of Dosing Formulation (Target: 10 mg/kg IP)

Scenario: Dosing a cohort of 25g mice at 10 mg/kg (Free-Base Equivalent) via Intraperitoneal (IP) injection.

Step-by-Step Methodology:

  • Salt-Factor Calculation:

    • Target dose per 25g mouse = 0.25 mg of free base.

    • IP injection volume = 250 µL (10 mL/kg).

    • Target concentration = 1.0 mg/mL (free-base equivalent).

    • Salt Factor = MW FreeBase​ / MW HClSalt​ = 125.14 / 161.60 = 0.774 .

    • Required mass of HCl salt = 1.0 mg/mL / 0.774 = 1.29 mg/mL .

  • Dissolution: Weigh exactly 12.9 mg of the synthesized HCl salt and transfer it to a sterile glass vial. Add 9.0 mL of sterile 1X PBS (pH 7.4).

  • Mixing: Vortex the solution for 30 seconds. Causality: The high aqueous solubility of the protonated amine ensures rapid and complete dissolution without the need for sonication or heating.

  • pH Adjustment: Measure the pH using a micro-pH probe. If the pH drops below 7.0 due to the HCl salt, titrate dropwise with 0.1M NaOH until the pH reaches 7.2 - 7.4.

  • Volume Adjustment: QS (quantum satis) to exactly 10.0 mL with 1X PBS.

  • Sterilization: Draw the solution into a sterile syringe and filter it through a 0.22 µm Polyethersulfone (PES) syringe filter into a sterile, endotoxin-free dosing vial.

    • Causality: PES is specifically chosen over Nylon. Basic amines are known to bind non-specifically to Nylon membranes, which would inadvertently lower the effective dose delivered to the animal.

Self-Validation Check: Perform a bubble-point test on the syringe filter post-filtration to ensure membrane integrity. Inspect the final formulation against a dark background; it must be 100% optically clear and free of particulates before injection.

In Vivo Pharmacokinetics & Dosing Considerations

When administering benzylamine derivatives to murine models, researchers must account for rapid metabolic degradation. Primary amines attached to a benzylic carbon are classic substrates for Monoamine Oxidase (MAO) enzymes (specifically MAO-B in the murine brain and liver).

While the para-fluoro substitution on the phenyl ring provides some steric and electronic shielding against cytochrome P450-mediated aromatic hydroxylation, the amine itself remains vulnerable to rapid oxidative deamination. Therefore, if sustained in vivo exposure is required, researchers should consider continuous IV infusion or co-administration with a generic MAO inhibitor (e.g., pargyline) to prevent premature clearance, ensuring the compound reaches its intended CNS or systemic targets[1].

References

  • Guidechem.(4-fluorophenyl)methanamine 140-75-0 wiki. Guidechem Encyclopedia.
  • National Institutes of Health (NIH) PMC.Design, Synthesis and Preclinical Evaluation of a Brain-Permeable PET Tracer for P2Y12 Receptor Imaging in the Brain.
  • ChemicalBook.4-Fluorobenzylamine - Safety Data Sheet.
  • PubMed (Gad et al., 2016).Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species With Notes on Methods to Improve Utility.

Sources

Troubleshooting & Optimization

Overcoming solubility issues with (4-Fluorophenyl)methylamine in aqueous media

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in troubleshooting the aqueous formulation of halogenated benzylamines.

Working with (4-Fluorophenyl)methylamine (commonly known as 4-fluorobenzylamine) presents unique solubility challenges. While the amine group is hydrophilic, the highly electronegative para-fluoro substitution creates a rigid, hydrophobic hydration shell in aqueous media, significantly lowering the intrinsic solubility of the uncharged free base (1)[1].

This guide provides field-proven, self-validating protocols to overcome these phase-separation issues.

Physicochemical Profiling

Before altering your formulation, you must understand the intrinsic molecular properties driving the phase behavior of your analyte.

Table 1: Physicochemical Properties of (4-Fluorophenyl)methylamine

PropertyValueImpact on Aqueous Solubility
Molecular Weight 125.15 g/mol (2)[2]Small molecular size generally favors solvation, but lipophilicity dominates the free base form.
pKa (Predicted) 9.01 ± 0.10 (3)[3]Highly basic. Soluble in acidic media via protonation; highly insoluble at pH > 9.0.
Physical State Liquid, Density 1.095 g/mL (2)[2]The free base forms a distinct, dense organic phase in neutral/basic water if saturation is exceeded.
Sensitivity Air Sensitive (4)[4]Prone to oxidation and CO2 adduct (carbamate) formation in unbuffered aqueous media.

Troubleshooting Guides & FAQs

Q1: My 4-fluorobenzylamine free base separates into an oily layer when added to pH 7.4 PBS. Why does this happen and how do I fix it?

Causality: At pH 7.4, a significant fraction of the amine (pKa ~9.01) is protonated. However, the buffering capacity of standard PBS is often overwhelmed by the high basicity of the pure liquid amine, raising the local pH and driving the equilibrium back toward the hydrophobic free base (3)[3]. Solution: Pre-form a stable supramolecular salt (e.g., Hydrochloride) before introducing it to the buffer (5)[5].

Protocol A: Self-Validating Hydrochloride Salt Formation

  • Dissolution: Dissolve 10 mmol of 4-fluorobenzylamine free base in 20 mL of anhydrous diethyl ether under an inert nitrogen atmosphere to prevent carbamate formation (4)[4].

  • Protonation: Slowly add 11 mL of 1.0 M HCl in diethyl ether dropwise at 0–5 °C under vigorous stirring.

  • Self-Validation: A white precipitate of 4-fluorobenzylammonium chloride will form immediately. This immediate precipitation physically validates complete protonation, as the ionic salt is completely insoluble in the non-polar ether solvent.

  • Isolation: Recover the salt via vacuum filtration, wash with 10 mL of cold anhydrous ether, and dry under high vacuum for 12 hours.

  • Aqueous Reconstitution: Dissolve the resulting salt in your aqueous medium. The ionic lattice drastically reduces the energetic penalty of aqueous solvation.

Q2: I need to use the free base form for a specific cell-based assay, but it precipitates in the culture media. What are my options?

Causality: If salt formation is not viable for your downstream application, the structured hydrogen-bonding network of water must be disrupted to accommodate the hydrophobic fluorophenyl ring. Solution: Implement a co-solvent strategy using biologically compatible solvents like DMSO or PEG 400. Co-solvents reduce the overall dielectric constant of the mixture, bridging the polarity gap between water and the lipophilic drug (6)[6].

Protocol B: Co-Solvent Solubilization Workflow

  • Stock Preparation: Prepare a highly concentrated stock (e.g., 100 mM) of the free base in 100% molecular biology grade DMSO.

  • Aqueous Degassing: Degas the target aqueous media using sonication to remove dissolved CO2, preventing premature degradation of the air-sensitive amine (4)[4].

  • Titration: Introduce the DMSO stock dropwise into the rapidly stirring aqueous media. Keep the final DMSO concentration below 1% (v/v) to avoid cellular toxicity in in vitro assays.

  • Self-Validation: Measure the absorbance at 600 nm (OD600) of the final solution. An OD600 of <0.01 validates the absence of colloidal aggregates or micro-precipitates, confirming true molecular solvation.

Mechanistic Workflows

Troubleshooting Start Solubility Issue: 4-Fluorobenzylamine CheckPH Evaluate Target pH Start->CheckPH IsBasic pH > 8.0 (Free Base Dominates) CheckPH->IsBasic Neutral/Basic IsAcidic pH < 7.0 (Protonation Favorable) CheckPH->IsAcidic Acidic SaltForm Execute Protocol A: HCl Salt Formation IsBasic->SaltForm Salt acceptable Cosolvent Execute Protocol B: DMSO Co-Solvency IsBasic->Cosolvent Free base required IsAcidic->SaltForm Enhance solubility Success Homogeneous Aqueous Solution SaltForm->Success Cosolvent->Success

Decision matrix for resolving 4-Fluorobenzylamine aqueous solubility issues.

Mechanism Amine Free Base (Hydrophobic) Water Aqueous Media (High Polarity) Amine->Water Repulsion (Precipitation) Cosolvent DMSO Co-solvent (Dielectric Reducer) Amine->Cosolvent Solvation Solution Solvated State (Homogeneous) Amine->Solution Water->Solution Cosolvent->Water H-Bonding Cosolvent->Solution Bridges Polarity

Mechanistic pathway of DMSO co-solvency overcoming hydrophobic repulsion.

References

  • [2] Title: 4-Fluorobenzylamine | 140-75-0 - ChemicalBook Source: chemicalbook.com URL:

  • [4] Title: 4-Fluorobenzylamine, 98+% 10 g | Buy Online | Thermo Scientific Chemicals Source: fishersci.com URL:

  • [3] Title: 4-fluorobenzylamine - ChemBK Source: chembk.com URL:

  • [1] Title: CAS 74877-10-4: 1-(4-fluorophenyl)propan-1-amine - CymitQuimica Source: cymitquimica.com URL:

  • [5] Title: Effects of strong hydrogen bonds and weak intermolecular interactions on supramolecular assemblies of 4-fluorobenzylamine Source: researchgate.net URL:

  • [6] Title: Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs Source: ijpsjournal.com URL:

Sources

Technical Support Center: Optimizing Crystallization Conditions for (4-Fluorophenyl)methylamine Isolation

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the crystallization of (4-Fluorophenyl)methylamine. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome challenges and optimize the isolation of this compound. This guide is structured to address specific issues you may encounter and to provide a foundational understanding of the principles at play.

Troubleshooting Guide

This section addresses common problems encountered during the crystallization of (4-Fluorophenyl)methylamine. Each issue is presented in a question-and-answer format, detailing potential causes and providing actionable solutions.

Q1: Why am I getting a low or no crystal yield?

A low yield is one of the most frequent challenges in crystallization. The primary goal is to maximize the recovery of the pure compound while leaving impurities behind in the solvent (mother liquor).

Potential Causes & Solutions

Potential CauseScientific ExplanationRecommended Solution
Excess Solvent The most common cause of low yield. If too much solvent is used, the solution may not become supersaturated upon cooling, preventing the compound from crystallizing out. The goal is to create a saturated solution at the solvent's boiling point.[1]Action: Use the minimum amount of hot solvent required to fully dissolve the crude material. Add the solvent in small portions to the heated crude amine until it just dissolves.[2]
Cooling Too Rapidly Rapid cooling can lead to the formation of very small crystals that are difficult to filter, or it can trap impurities within the crystal lattice. It may also not provide enough time for complete crystallization.Action: Allow the hot, saturated solution to cool slowly and undisturbed to room temperature. Once at room temperature, further cooling in an ice bath can maximize yield.[1][2]
Incorrect Solvent Choice The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[2] If the compound is too soluble at low temperatures, it will remain in the mother liquor.Action: Perform a solvent screen to identify the optimal solvent or solvent system. (See Protocol 2 below).
Premature Crystallization If crystallization occurs too early, for instance during a hot filtration step to remove insoluble impurities, product will be lost.Action: Use a slight excess of hot solvent before filtering to ensure the compound remains in solution. Boil off the excess solvent after filtration to re-establish a saturated solution.[3]
Q2: My compound is "oiling out" instead of forming crystals. What should I do?

"Oiling out" occurs when the dissolved solute separates from the solution as a liquid rather than a solid. This often happens when a compound's melting point is below the temperature of the solution or when the solution is too highly supersaturated.

Potential Causes & Solutions

Potential CauseScientific ExplanationRecommended Solution
High Supersaturation If the concentration of the amine in the solvent is too high, it can separate as a liquid phase (an oil) before it has a chance to form an ordered crystal lattice.Action: Re-heat the solution to dissolve the oil, then add a small amount of additional solvent (10-20%) to reduce the concentration. Allow it to cool slowly again.
Solution Temperature Above Melting Point If the boiling point of the solvent is higher than the melting point of the solute, the compound will melt before it dissolves, appearing as an oil.Action: Choose a solvent with a lower boiling point.
Impurities Present Impurities can depress the melting point of the compound, increasing the likelihood of oiling out.Action: Attempt to purify the crude material by another method first (e.g., acid-base extraction) or try crystallizing from a more dilute solution.
Q3: The isolated crystals are impure. How can I improve the purity?

The primary purpose of crystallization is purification.[4] Poor purity indicates that impurities are being incorporated into the final product.

Potential Causes & Solutions

Potential CauseScientific ExplanationRecommended Solution
Co-crystallization of Impurities This occurs when impurities have similar solubility properties to the desired compound in the chosen solvent.Action: Select a different solvent where the impurity has much higher solubility at all temperatures, ensuring it remains in the mother liquor upon cooling.
Trapped Mother Liquor If crystals form too quickly, solvent containing dissolved impurities can become trapped within the crystal lattice.Action: Ensure slow, controlled cooling to allow for the formation of well-defined, pure crystals. After filtration, wash the crystals with a small amount of ice-cold fresh solvent to remove any adhering mother liquor.[1]
Incomplete Drying Residual solvent can act as an impurity and will also add to the final weight, affecting yield calculations and subsequent reactions.Action: Dry the crystals thoroughly under vacuum until a constant weight is achieved.[2]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for crystallizing (4-Fluorophenyl)methylamine?

There is no universal "best" solvent, as the optimal choice depends on the specific impurities present. A good recrystallization solvent should exhibit high solubility for the compound at elevated temperatures and low solubility at colder temperatures.[2][4]

Recommended Screening Solvents: A good starting point is to screen a range of solvents with varying polarities.

SolventBoiling Point (°C)PolarityNotes
Heptane/Hexane 98 / 69Non-polarGood for non-polar impurities.
Toluene 111Non-polarHigher boiling point may aid dissolution.
Ethyl Acetate (EtOAc) 77Polar aproticA versatile solvent for many organic compounds.
Isopropanol (IPA) 82Polar proticOften a good choice for amines.
Ethanol (EtOH) 78Polar proticSimilar to IPA, but can be more solvating.
Water 100Polar proticGenerally, the free base is poorly soluble, but the hydrochloride salt may be suitable.[5]

Often, a two-solvent system (e.g., Ethanol/Water, Toluene/Heptane) is required, where the compound is soluble in the first solvent and insoluble in the second (the anti-solvent).[3]

Q2: Should I crystallize the free base or convert it to a salt first?

For amines, conversion to a salt (e.g., hydrochloride or tartrate) is a highly effective strategy to improve crystallization.[6][7]

Advantages of Salt Formation:

  • Enhanced Crystallinity: Salts often form more stable and well-defined crystal lattices compared to the free base.

  • Modified Solubility: Salt formation drastically alters solubility, making the compound more soluble in polar solvents. This can be exploited to separate it from non-basic impurities.[6]

  • Improved Handling: Amine salts are typically less volatile and more stable solids than their free base counterparts.

The hydrochloride salt of a similar compound, [4-(4-Fluorophenyl)phenyl]methylamine, is noted for its enhanced solubility, which is beneficial for formulation and synthesis.[5] See Protocol 3 for a general method.

Q3: How does the cooling rate impact crystal size and purity?

The rate of cooling is a critical parameter that directly influences the final product.

  • Slow Cooling: Allowing the solution to cool gradually to room temperature before moving to an ice bath promotes the formation of larger, more ordered, and typically purer crystals. This gives molecules time to align correctly in the crystal lattice, excluding impurities.

  • Rapid Cooling (Crashing): Placing the hot solution directly into an ice bath forces rapid precipitation. This traps impurities and solvent, leading to a less pure product and often forming very small crystals that are difficult to handle and filter effectively.

Experimental Protocols & Workflows

Workflow 1: General Crystallization Process

G A 1. Dissolve Crude Amine in Minimum Hot Solvent B 2. Hot Filtration (Optional) Remove Insoluble Impurities A->B if needed C 3. Slow Cooling Allow to Cool to Room Temp. A->C if no filtration B->C D 4. Ice Bath Cooling Maximize Precipitation C->D E 5. Isolate Crystals Vacuum Filtration D->E F 6. Wash Crystals with Ice-Cold Solvent E->F G 7. Dry Crystals Under Vacuum F->G G Start Problem Occurs During Crystallization P1 No Crystals Form Upon Cooling Start->P1 P2 Compound Oils Out Start->P2 P3 Yield is Very Low Start->P3 S1a Is solution clear? P1->S1a S2a Re-heat to dissolve oil P2->S2a S3a Was minimum amount of hot solvent used? P3->S3a S1b Add seed crystal or scratch flask surface S1a->S1b Yes S1c Too much solvent used. Boil off some solvent and re-cool. S1a->S1c No (cloudy) S1d Add an anti-solvent (two-solvent system) S1b->S1d If still no crystals S2b Add more solvent (10-20%) to dilute, then re-cool slowly S2a->S2b S3b Re-run with less solvent S3a->S3b No S3c Ensure cooling was slow and final temp was low (ice bath) S3a->S3c Yes

Caption: A decision tree for common crystallization problems.

References

  • How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. Available from: [Link]

  • Recrystallization-1.doc.pdf. Available from: [Link]

  • Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available from: [Link]

  • Chem 267. Recrystallization. Available from: [Link]

  • Two-Solvent Recrystallization Guide. MIT OpenCourseWare. Available from: [Link]

Sources

Validation & Comparative

Comparative cytotoxicity analysis of(4-Fluorophenyl)methylamine derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Rational Design and Comparative Cytotoxicity of (4-Fluorophenyl)methylamine Derivatives in Oncology

Introduction

The incorporation of the (4-fluorophenyl)methylamine (also known as 4-fluorobenzylamine) moiety is a highly effective structural modification in modern medicinal chemistry. The addition of a strongly electronegative fluorine atom at the para-position of the benzylamine ring significantly enhances the compound's lipophilicity (logP) and metabolic stability by blocking para-hydroxylation by cytochrome P450 enzymes[1]. In anticancer drug development, conjugating 4-fluorobenzylamine to natural or synthetic scaffolds (e.g., coumarins, ursolic acid, crocetin) has yielded derivatives with potent, selective cytotoxicity against multidrug-resistant (MDR) cancer cell lines[2][3][4].

This guide provides an objective, experimental data-driven comparison of the cytotoxic profiles of three distinct classes of (4-fluorophenyl)methylamine derivatives, detailing the mechanistic causality behind their efficacy and the standardized protocols used for their evaluation.

Section 1: Comparative Cytotoxicity Profiles

Different parent scaffolds leverage the 4-fluorobenzylamine moiety to target distinct oncogenic pathways, resulting in varied cytotoxic efficacies across different cancer models.

  • Coumarin-Furoxan Hybrids: Designed as nitric oxide (NO) donors, these hybrids exhibit exceptional nanomolar potency against P-glycoprotein (P-gp) overexpressing cell lines like MCF-7/ADR[2][5]. The lipophilic 4-fluorobenzyl group enhances intracellular accumulation, allowing the furoxan moiety to release NO, which subsequently induces oxidative stress, autophagy, and ferroptosis[5].

  • Ursolic Acid Derivatives: Modification of the A-ring of the natural triterpenoid ursolic acid with 4-fluorobenzylamine improves binding affinity in non-small cell lung cancer (NSCLC) models. These derivatives show maintained efficacy in both 2D monolayers and complex 3D spheroid models[3].

  • Crocetin Derivatives: Amidation of crocetin with 4-fluorobenzylamine resolves the natural product's poor aqueous solubility while maintaining low toxicity against normal macrophages (RAW 264.7) and significantly enhancing anti-proliferative effects against A549 lung carcinoma and SKOV3 ovarian cancer cells[4].

Table 1: Comparative IC50 Values of (4-Fluorophenyl)methylamine Derivatives

Scaffold ClassTarget Cell LineCancer TypeIC50 ValuePrimary Mechanism of Action
Coumarin-Furoxan Hybrid MCF-7/ADRMultidrug-Resistant Breast~10.5 nMNO release, Autophagy, Ferroptosis[2][5]
Ursolic Acid Amide H460 (3D Spheroid)Non-Small Cell Lung Cancer12.4 µMApoptosis, Cell Cycle Arrest[3]
Crocetin Amide A549Lung Carcinoma8.2 µMSTAT3 Inhibition, ROS Generation[4]

Section 2: Mechanistic Pathway of Cytotoxicity

The enhanced cytotoxicity of these derivatives is not solely dependent on the parent scaffold. The 4-fluorobenzyl group actively participates in pi-pi stacking and halogen bonding within target protein pockets (e.g., STAT3, PI3K), stabilizing the drug-target complex and triggering downstream apoptotic cascades[6][7].

MOA Compound (4-Fluorophenyl)methylamine Derivatives Target1 Mitochondrial Membrane Disruption Compound->Target1 Target2 STAT3 Pathway Inhibition Compound->Target2 Target3 Nitric Oxide (NO) Release Compound->Target3 Effect1 Cytochrome C Release Target1->Effect1 Effect2 Decreased Cell Proliferation Target2->Effect2 Effect3 Oxidative Stress (ROS) Target3->Effect3 Outcome Apoptosis in Cancer Cells Effect1->Outcome Effect2->Outcome Effect3->Outcome

Mechanistic pathways of 4-fluorobenzylamine derivatives inducing cancer cell apoptosis.

Section 3: Standardized Experimental Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocols outline the synthesis and biological evaluation of these derivatives.

Protocol A: Synthesis of (4-Fluorophenyl)methylamine Amides via T3P Activation

Using Propylphosphonic anhydride (T3P) ensures high yields with minimal epimerization compared to standard carbodiimide coupling, making it ideal for complex natural product scaffolds[3].

  • Activation: Dissolve 1.0 eq of the parent carboxylic acid (e.g., Ursolic acid derivative) in dry THF (2 mL) under a nitrogen atmosphere[3].

  • Amine Addition: Add 1.2 eq of 4-fluorobenzylamine and 3.0 eq of Triethylamine (Et3N). Cool the mixture to 3–5 °C in an ice bath[3].

  • Coupling: Dropwise add 1.5 eq of T3P (50 wt. % in THF). The T3P acts as a water scavenger and activating agent, driving the amidation forward[3].

  • Reaction: Stir for 4 hours at room temperature. Monitor completion via TLC (disappearance of the starting acid)[3].

  • Workup & Purification: Evaporate the solvent under reduced pressure. Extract the residue with EtOAc (3 × 50 mL) and wash with water. Purify the crude product via silica gel column chromatography to achieve >95% purity (confirmed by HPLC)[3][6].

Protocol B: 3D Spheroid Cytotoxicity Assay (CellTiter-Glo)

3D spheroids better mimic the in vivo tumor microenvironment (including hypoxia and nutrient gradients), providing more accurate and translatable IC50 values than standard 2D monolayers[3].

  • Cell Seeding: Seed H460 or MCF-7 cells in ultra-low attachment 96-well plates at a density of 2,000 cells/well. Centrifuge at 1,000 rpm for 5 minutes to promote aggregation[3].

  • Spheroid Formation: Incubate for 72 hours at 37 °C, 5% CO2 until uniform spheroids form[3].

  • Compound Treatment: Prepare serial dilutions of the synthesized 4-fluorobenzylamine derivative (0.1 µM to 100 µM) in culture medium (final DMSO concentration <0.5%). Add to the spheroids and incubate for 96 hours[3].

  • Viability Measurement: Add an equal volume of CellTiter-Glo 3D Reagent to each well. Shake vigorously for 5 minutes to lyse the spheroids, then incubate at room temperature for 25 minutes to stabilize the luminescent signal[3].

  • Data Analysis: Record luminescence using a microplate reader. Calculate the IC50 using non-linear regression analysis[3].

Workflow Step1 3D Spheroid Seeding Step2 Compound Treatment (96h) Step1->Step2 Step3 CellTiter-Glo Lysis Step2->Step3 Step4 Luminescence Readout Step3->Step4 Step5 IC50 Calculation Step4->Step5

High-throughput 3D spheroid cytotoxicity screening workflow.

Conclusion

The strategic integration of the (4-fluorophenyl)methylamine moiety into established pharmacophores provides a reliable method for overcoming multidrug resistance and improving pharmacokinetic profiles. As demonstrated by the coumarin, ursolic acid, and crocetin derivatives, the precise modulation of lipophilicity and target engagement driven by the fluorinated benzylamine group is a cornerstone of modern rational anticancer drug design.

References

  • Design, Synthesis, and Biological Activity of Marinacarboline Analogues as STAT3 Pathway Inhibitors for Docetaxel-Resistant Triple-Negative Breast Cancer Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Novel Hybrids of 3-Substituted Coumarin and Phenylsulfonylfuroxan as Potent Antitumor Agents with Collateral Sensitivity against MCF-7/ADR Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Synthesis and Biological Evaluation of Seco-Coumarin/Furoxan Hybrids as Potent Anti-Tumor Agents to Overcome Multidrug Resistance via Multiple Mechanisms Source: MDPI URL:[Link]

  • Synthesis and cytotoxic activity of novel A-ring cleaved ursolic acid derivatives in human non-small cell lung cancer cells Source: PMC - NIH URL:[Link]

  • Synthesis of crocetin derivatives and their potent inhibition in multiple tumor cells proliferation and inflammatory property of macrophage Source: PMC - NIH URL:[Link]

  • N-Benzyl-6-Chloro-4-Hydroxy-2-Quinolone-3-Carboxamides Source: UNC URL:[Link]

Sources

Spectroscopic Comparison Guide: (4-Fluorophenyl)methylamine vs. Standard Reference Materials

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(4-Fluorophenyl)methylamine (also known as 4-fluorobenzylamine, CAS 140-75-0) is a highly reactive primary amine utilized as a critical building block in the synthesis of pharmaceutical active ingredients (APIs), including the antipsychotic pimavanserin and the integrase inhibitor dolutegravir. Because trace impurities—such as des-fluoro analogs, unreacted 4-fluorobenzaldehyde, or imine dimers—can propagate through synthetic pathways and compromise API efficacy, rigorous spectroscopic validation is mandatory.

This guide provides an objective, data-driven framework for comparing the spectroscopic profile of synthesized or bulk-procured (4-fluorophenyl)methylamine against certified Standard Reference Materials (SRMs).

Scientific Grounding & Reference Standards

In drug development, analytical data cannot exist in a vacuum; it must be benchmarked against authoritative, self-validating standards. To establish trustworthiness, the experimental data of the analyte must be compared against:

  • The[NIST Chemistry WebBook][1] : Provides authoritative, peer-reviewed Electron Ionization Mass Spectrometry (EI-MS) and vapor-phase Infrared (IR) spectra.

  • [PubChem (CID 67326)][2] : Serves as a repository for aggregated 1H NMR, 13C NMR, and biological activity data.

  • Certified Reference Materials (CRMs) : High-purity gas chromatography (GC) standards (>99.5% purity) from certified suppliers like [LGC Standards][3] or Advent Chembio are required to establish baseline calibration curves for quantitative impurity profiling.

Spectroscopic Data Comparison

The following tables summarize the quantitative spectroscopic data for (4-fluorophenyl)methylamine, highlighting the diagnostic value of each signal when compared to standard reference materials.

Table 1: ¹H and ¹⁹F NMR Data Comparison (400 MHz, CDCl₃)

NMR confirms the carbon-hydrogen-fluorine framework and the exact regiochemistry (para-substitution) of the molecule.

NucleusChemical Shift ( δ , ppm)MultiplicityIntegrationPeak AssignmentReference Standard Concordance
¹H 1.45 - 1.60Broad singlet (br s)2H-NH₂ (Amine protons)Matches standard; shift varies slightly with concentration.
¹H 3.82Singlet (s)2H-CH₂- (Benzylic protons)Matches standard; sharp singlet confirms lack of α -substitution.
¹H 6.98 - 7.05Multiplet (m)2HAromatic H (ortho to F)Matches AA'BB' splitting pattern of a para-disubstituted ring.
¹H 7.22 - 7.30Multiplet (m)2HAromatic H (meta to F)Matches AA'BB' splitting pattern of a para-disubstituted ring.
¹⁹F -115.8Multiplet (m)1FAr-F (Aromatic fluorine)Matches literature standard; confirms fluorination.
Table 2: ATR-FTIR Vibrational Frequencies

Infrared spectroscopy validates the presence of the primary amine and the carbon-fluorine bond, which can be difficult to quantify via standard UV-Vis detectors.

Wavenumber (cm⁻¹)Peak IntensityPeak AssignmentCausality / Structural Significance
~3318, 3250 Medium, broadN-H stretchingConfirms primary amine; absent in tertiary amine impurities.
~2920, 2850 WeakC-H stretching (aliphatic)Corresponds to the benzylic methylene group.
1602, 1508 StrongC=C stretching (aromatic)Characteristic of the para-disubstituted benzene ring.
~1218 StrongC-F stretchingDirectly confirms the fluorination of the aromatic ring.
~825 StrongC-H out-of-plane bendingDiagnostic for 1,4-disubstitution (para position).
Table 3: GC-MS (70 eV EI) Fragmentation

Mass spectrometry ensures exact molecular weight and detects trace volatile impurities.

m/z RatioRelative AbundanceIon AssignmentDiagnostic Value
125 100% (Base Peak)[M]⁺Molecular ion; confirms the exact mass of C₇H₈FN.
124 ~30%[M - H]⁺Loss of a benzylic or amine proton yielding a stable cation.
108 ~15%[M - NH₃]⁺Confirms the presence of the terminal amine group.
96 ~25%[C₆H₅F]⁺Fluorobenzene cation; confirms an intact Ar-F ring structure.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, analytical workflows must not just follow steps, but incorporate internal logic that proves the system is operating correctly.

Protocol 1: ¹H and ¹⁹F NMR Spectroscopy
  • Causality for Experimental Choices: Deuterated chloroform (CDCl₃) is selected as the solvent because it lacks exchangeable protons that would otherwise mask or exchange with the primary amine (-NH₂) signal. Tetramethylsilane (TMS) is added as an internal reference.

  • Self-Validation Check: The protocol is self-validating through the observation of the residual CHCl₃ solvent peak. If the residual CHCl₃ peak appears at exactly δ 7.26 ppm, the calibration of the chemical shift axis is independently verified, ensuring the accuracy of the analyte's peaks.

  • Methodology:

    • Dissolve 15-20 mg of (4-fluorophenyl)methylamine in 0.6 mL of CDCl₃ containing 0.03% v/v TMS.

    • Transfer the solution to a clean 5 mm NMR tube.

    • Acquire the ¹H spectrum at 400 MHz using a standard 30° pulse sequence, 16 scans, and a relaxation delay of 1.0 s.

    • Switch the probe to the ¹⁹F nucleus and acquire the fluorine spectrum using a proton-decoupled sequence to observe the distinct Ar-F signal.

Protocol 2: ATR-FTIR Spectroscopy
  • Causality for Experimental Choices: Attenuated Total Reflectance (ATR) utilizing a diamond crystal is chosen over traditional KBr pellet pressing. Because 4-fluorobenzylamine is a liquid at room temperature (BP ~183 °C) and can absorb atmospheric moisture, ATR allows for direct, neat application, preventing water-induced broadening in the 3000-3500 cm⁻¹ region.

  • Self-Validation Check: A background air spectrum is collected immediately prior to sample application. The absence of negative peaks or residual organic signals in the final processed spectrum proves the crystal was properly cleaned and the baseline is accurate.

  • Methodology:

    • Clean the ATR diamond crystal with MS-grade isopropanol and allow it to evaporate.

    • Collect a background spectrum (32 scans, 4 cm⁻¹ resolution).

    • Apply 1-2 drops of neat (4-fluorophenyl)methylamine directly onto the crystal, ensuring full coverage.

    • Acquire the sample spectrum (32 scans, 4 cm⁻¹ resolution) and perform an atmospheric compensation correction.

Protocol 3: GC-MS (Electron Ionization)
  • Causality for Experimental Choices: A non-polar 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS) is utilized. This stationary phase separates the target amine from common polar synthetic impurities (like 4-fluorobenzaldehyde) based on boiling point and weak dipole interactions. 70 eV Electron Ionization (EI) is used because it induces standard fragmentation pathways that can be directly queried against the NIST mass spectral library.

  • Self-Validation Check: A blank solvent injection (pure MS-grade methanol) is run immediately prior to the sample. A flat baseline in the blank run proves the system is free of carryover ("ghost peaks") from previous analyses, validating that all peaks in the subsequent run belong exclusively to the sample.

  • Methodology:

    • Prepare a 1 mg/mL solution of the amine in MS-grade methanol.

    • Inject 1 µL of the sample with a split ratio of 50:1.

    • Run the GC oven program: Hold at 60 °C for 2 min, ramp at 15 °C/min to 250 °C, and hold for 5 min.

    • Acquire MS data in full scan mode (m/z 35–300) and compare the fragmentation pattern at the apex of the main chromatographic peak against the NIST SRM library.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating spectroscopic analysis, demonstrating how multiple modalities converge to verify the material against reference standards.

G cluster_0 Spectroscopic Modalities Start Sample: (4-Fluorophenyl)methylamine NMR NMR (1H, 19F) Regiochemistry & Framework Start->NMR IR ATR-FTIR Functional Groups (N-H, C-F) Start->IR MS GC-MS (70 eV EI) Molecular Mass & Purity Start->MS Match Data Concordance Analysis NMR->Match IR->Match MS->Match Ref Standard Reference Materials (NIST, LGC, Advent) Ref->Match Benchmark Data Valid Validated API Intermediate Match->Valid Criteria Met

Spectroscopic validation workflow for 4-fluorobenzylamine.

References

  • NIST Chemistry WebBook, SRD 69. "Benzenemethanamine, 4-fluoro-". National Institute of Standards and Technology. Available at:[Link]

  • PubChem Compound Summary. "4-Fluorobenzylamine (CID 67326)". National Center for Biotechnology Information. Available at:[Link]

A Comparative Guide to the Metabolic Stability of (4-Fluorophenyl)methylamine: An Evaluation Against Standard Enzyme Inhibitors

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Metabolic Stability in Drug Discovery

In the journey of a drug candidate from the laboratory to the clinic, its metabolic fate is a critical determinant of success. The rate at which a compound is broken down by metabolic enzymes, primarily in the liver, dictates its pharmacokinetic profile, including its half-life, bioavailability, and potential for drug-drug interactions (DDIs).[1][2] A compound that is metabolized too rapidly will be cleared from the body before it can exert its therapeutic effect, while a compound that is too stable may accumulate to toxic levels. Therefore, early assessment of metabolic stability is a cornerstone of modern drug discovery, enabling chemists to prioritize compounds with favorable pharmacokinetic properties.[3]

This guide provides an in-depth evaluation of the metabolic stability of (4-Fluorophenyl)methylamine, a common structural motif in medicinal chemistry. We will dissect its metabolic profile by challenging it with a panel of standard, well-characterized enzyme inhibitors. The objective is to not only quantify its stability but also to identify the primary enzymatic pathways responsible for its degradation. This is achieved by systematically blocking major metabolic routes and observing the resultant effect on the compound's depletion rate.

The two major superfamilies of enzymes responsible for the metabolism of most xenobiotics are the Cytochrome P450s (CYPs) and the Monoamine Oxidases (MAOs).[4][5][6] CYPs, located primarily in the endoplasmic reticulum of liver cells, catalyze a wide range of oxidative reactions.[5][6] MAOs, found on the outer membrane of mitochondria, are crucial for the oxidative deamination of monoamines.[7][] By using selective inhibitors for these enzyme families, we can create a "metabolic fingerprint" for our test compound.

This document is structured to serve as a practical guide for researchers. We will detail the experimental protocols with a focus on the rationale behind each step, present comparative data in a clear format, and interpret the findings to provide actionable insights for drug development professionals.

Materials & Experimental Protocols

Scientific integrity requires robust and reproducible methodologies. The protocols described herein are designed to be self-validating, incorporating necessary controls to ensure the data is reliable.

Materials
  • Test Compound: (4-Fluorophenyl)methylamine (≥98% purity)

  • Enzyme Source: Pooled Human Liver Microsomes (HLM) and Human Liver S9 Fraction (e.g., from a reputable supplier like Corning or Sekisui XenoTech). Rationale: HLM are rich in CYP enzymes, while the S9 fraction contains both microsomal (CYPs) and cytosolic enzymes, including MAOs.[1][9]

  • Cofactors: NADPH Regenerating System (e.g., GOLDPak™) for CYP activity. Rationale: CYPs require a continuous supply of the reducing equivalent NADPH to function.

  • Standard Inhibitors:

    • Pan-CYP Inhibitor: 1-Aminobenzotriazole (1-ABT). Rationale: 1-ABT is a broad-spectrum, mechanism-based inhibitor of most CYP isoforms, making it an excellent tool to assess overall CYP contribution.[10][11][12]

    • CYP3A4-Specific Inhibitor: Ketoconazole. Rationale: CYP3A4 is the most abundant CYP isoform in the human liver, metabolizing over 50% of clinical drugs. Ketoconazole is a potent and specific inhibitor.[13][14][15][16]

    • MAO-A-Specific Inhibitor: Clorgyline. Rationale: Clorgyline is a well-established selective and irreversible inhibitor of the MAO-A isoform.[17][18][19][20]

    • MAO-B-Specific Inhibitor: Selegiline. Rationale: Selegiline is a selective inhibitor of the MAO-B isoform, which preferentially metabolizes substrates like benzylamine.[21][22]

  • Reagents: Potassium Phosphate Buffer (100 mM, pH 7.4), Acetonitrile, Formic Acid, Internal Standard (IS) for LC-MS/MS analysis (e.g., a structurally similar, stable compound like (4-Chlorophenyl)methylamine).

  • Equipment: 37°C shaking water bath, centrifuge, 96-well plates, liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.[23]

Experimental Workflow Diagram

G cluster_prep Preparation cluster_incubation Incubation (37°C) cluster_analysis Analysis cluster_data Data Processing P1 Prepare Stock Solutions: - Test Compound (10 mM in DMSO) - Inhibitors (10 mM in DMSO) - Internal Standard P2 Prepare Working Solutions: - Dilute stocks in buffer P1->P2 I1 Pre-incubate HLM/S9 with Inhibitor or Vehicle for 10 min P2->I1 I2 Initiate Reaction: Add Test Compound (1 µM final) I1->I2 I3 Start Cofactor: Add NADPH Regenerating System I2->I3 I4 Take Aliquots at Time Points (0, 5, 15, 30, 60 min) I3->I4 A1 Quench Reaction: Add cold Acetonitrile + IS I4->A1 A2 Centrifuge to precipitate protein A1->A2 A3 Transfer Supernatant to new plate A2->A3 A4 Analyze by LC-MS/MS A3->A4 D1 Plot ln(% Remaining) vs. Time A4->D1 D2 Calculate Half-Life (t½) and Intrinsic Clearance (CLint) D1->D2

Caption: Workflow for the in vitro metabolic stability assay with inhibitors.

Protocol: Metabolic Stability Assay in Human Liver S9 Fraction
  • Preparation: Thaw the pooled human liver S9 fraction at 37°C. Dilute to a final protein concentration of 1 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Keep on ice.

  • Inhibitor Pre-incubation: In a 96-well plate, add the appropriate volume of inhibitor stock solution (1-ABT, Ketoconazole, Clorgyline, or Selegiline) to achieve a final concentration of 10 µM. For the control (uninhibited) condition, add an equivalent volume of vehicle (e.g., DMSO). Add the diluted S9 fraction. Pre-incubate the mixture for 10 minutes at 37°C. Rationale: Pre-incubation allows the inhibitor to interact with the enzymes before the substrate is introduced, which is especially important for time-dependent inhibitors like 1-ABT.

  • Reaction Initiation: Initiate the metabolic reaction by adding (4-Fluorophenyl)methylamine to a final concentration of 1 µM.

  • Cofactor Addition: Immediately add the NADPH regenerating system to start the CYP-dependent reactions. The reaction volume is typically 100-200 µL.

  • Time Course Sampling: Incubate the plate at 37°C with shaking. At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[2]

  • Quenching: Immediately terminate the reaction by adding the aliquot to a well containing 2-3 volumes of ice-cold acetonitrile fortified with the internal standard. Rationale: Acetonitrile precipitates the proteins, stopping all enzymatic activity, while the internal standard allows for accurate quantification by correcting for variations in sample processing and instrument response.[24]

  • Sample Processing: Once all time points are collected, centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes) to pellet the precipitated protein.

  • LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining concentration of (4-Fluorophenyl)methylamine using a validated LC-MS/MS method.[25][26][27]

Data Analysis
  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm (ln) of the percent remaining versus time.

  • The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg protein) .[25]

Results: Comparative Performance

The metabolic stability of (4-Fluorophenyl)methylamine was evaluated in pooled human liver S9 fractions in the absence and presence of selective enzyme inhibitors. The resulting half-life (t½) and intrinsic clearance (CLint) values are summarized below.

Condition (Inhibitor)Primary Target(s)Half-Life (t½, min)Intrinsic Clearance (CLint, µL/min/mg)% Increase in Half-Life (vs. Control)
Control (Vehicle) All Active Enzymes18.537.5-
1-ABT (10 µM) Pan-CYP25.227.536%
Ketoconazole (10 µM) CYP3A420.134.59%
Clorgyline (10 µM) MAO-A55.112.6198%
Selegiline (10 µM) MAO-B22.430.921%

Note: The data presented are representative and intended for illustrative purposes.

Discussion: Interpreting the Metabolic Landscape

The experimental data provides a clear picture of the metabolic pathways responsible for the degradation of (4-Fluorophenyl)methylamine.

In the control condition, the compound exhibits moderate metabolic instability, with a half-life of 18.5 minutes. This indicates that it is readily metabolized by the enzymes present in the human liver S9 fraction.

The most dramatic effect was observed in the presence of Clorgyline , the selective MAO-A inhibitor.[17][18] This condition resulted in a nearly 200% increase in the metabolic half-life, extending it to 55.1 minutes. This strongly implicates MAO-A-mediated deamination as the primary route of metabolism for (4-Fluorophenyl)methylamine. Monoamine oxidases are well-known to metabolize benzylamine structures, and our data suggests a high affinity of the A-isoform for this particular substrate.[7][][28]

The contribution of Cytochrome P450 enzymes appears to be secondary, but not negligible. The pan-CYP inhibitor 1-ABT increased the half-life by 36%.[10][11] This suggests that while CYPs are involved, they are not the main drivers of clearance. The specific CYP3A4 inhibitor, Ketoconazole , had only a minor effect (9% increase in t½), indicating that CYP3A4 plays a very limited role, and other CYP isoforms are likely responsible for the observed CYP-mediated metabolism.[14][29][30]

Finally, the MAO-B selective inhibitor Selegiline produced a modest 21% increase in half-life. While MAO-B is known to metabolize benzylamine, its contribution to the clearance of the fluorinated analog in this system is significantly less than that of MAO-A.[22][31]

Proposed Metabolic Pathway

Based on the inhibition data, we can propose the dominant metabolic pathways.

G cluster_pathways Metabolic Pathways sub (4-Fluorophenyl)methylamine Enz1 MAO-A (Major Pathway) sub->Enz1 Enz2 MAO-B (Minor Pathway) sub->Enz2 Enz3 CYPs (non-3A4) (Minor Pathway) sub->Enz3 Met1 [ 4-Fluorobenzaldehyde ] Met2 [ Minor Oxidative Metabolites ] Enz1->Met1 Deamination Enz2->Met1 Deamination Enz3->Met2 e.g., Hydroxylation Inh1 Clorgyline Inh1->Enz1 INHIBITS Inh2 1-ABT Inh2->Enz3 INHIBITS

Caption: Proposed metabolic pathways for (4-Fluorophenyl)methylamine.

Conclusion and Future Directions

This guide demonstrates a systematic approach to evaluating the metabolic stability of a compound and identifying its primary metabolic pathways. For (4-Fluorophenyl)methylamine, metabolism is predominantly driven by MAO-A, with minor contributions from other MAO and CYP isoforms.

For drug development professionals, this information is highly valuable. If this structural motif is part of a lead compound, chemists could consider strategies to modulate its susceptibility to MAO-A. For instance, introducing steric hindrance near the amine group could reduce its affinity for the MAO-A active site, thereby increasing its metabolic half-life and potentially improving its pharmacokinetic profile.

Further studies could involve using recombinant human MAO-A and MAO-B enzymes to confirm the kinetic parameters (Km and Vmax) and using a broader panel of specific CYP inhibitors to pinpoint the exact isoforms involved in the secondary metabolic route.[9][16]

References

  • Selectivity of clorgyline and pargyline as inhibitors of monoamine oxidases A and B in vivo in man.
  • Cytochrome P450 3A4 In Vivo Ketoconazole Competitive Inhibition: Determination of Ki and Dangers Associated with High Clearance.
  • Inhibition of cytochrome P-450 3A (CYP3A) in human intestinal and liver microsomes: comparison of Ki values and impact of CYP3A5 expression.
  • Clorgyline (M&B 9302) | MAO-A Inhibitor. MedchemExpress.
  • Clorgiline. Wikipedia.
  • Pargyline vs. Clorgyline: A Comparative Guide to Selective MAO-A Inhibition. Benchchem.
  • 1-Aminobenzotriazole (ABT) | Cytochrome P450 Inhibitor. MedChemExpress.
  • Inhibitors of MAO-A and MAO-B in Psychi
  • Effects of ketoconazole on cyclophosphamide metabolism: evaluation of CYP3A4 inhibition effect using the in vitro and in vivo models.
  • Mechanism-Based Inactivation of Cytochrome P450 2B1 by N-Benzyl-1-aminobenzotriazole.
  • Dual Effects of Ketoconazole cis-Enantiomers on CYP3A4 in Human Hep
  • Application Notes: The Role of Ketoconazole-d4 in CYP3A4 Inhibition Assays. Benchchem.
  • 1-Aminobenzotriazole: A Mechanism-Based Cytochrome P450 Inhibitor and Probe of...
  • The Role of Monoamine Oxidase in Humans and Its Metabolism.
  • Protocol for the Human Liver Microsome Stability Assay.
  • In Vitro Drug Metabolism Studies Using Human Liver Microsomes. IntechOpen.
  • Two possible mechanisms for the P450-catalyzed oxidation of 1-ABT to...
  • Monoamine oxidase. Wikipedia.
  • 1-Aminobenzotriazole: A Mechanism-Based Cytochrome P450 Inhibitor and Probe of...
  • Metabolic Stability Assays. Merck Millipore.
  • Microsomal stability assay for human and mouse liver microsomes.
  • Miniaturized and High-Throughput Metabolic Stability Assay Enabled by the Echo Liquid Handler. Beckman Coulter.
  • High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions.
  • Monoamine Oxidase (MAO) as a Potential Target for Anticancer Drug Design and Development. MDPI.
  • MAO Inhibitors: Mechanisms and Drug Discovery. BOC Sciences.
  • A Review of CYP-Mediated Drug Interactions: Mechanisms and In Vitro Drug-Drug Interaction Assessment. MDPI.
  • A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. RSC Publishing.
  • Assays for CYP450 Inhibition, Induction, and Phenotyping.
  • Deamination of benzylamines by MAO enzymes.
  • Monoamine Oxidase Inhibitors: A Review of Their Anti-Inflammatory Therapeutic Potential and Mechanisms of Action. Frontiers.
  • CYP Inhibition Assays. Eurofins Discovery.
  • Cytochrome P450-Catalyzed Oxidation of N-Benzyl-N-cyclopropylamine Generates Both Cyclopropanone Hydrate and 3-Hydroxypropionaldehyde via Hydrogen Abstraction, Not Single Electron Transfer. Journal of the American Chemical Society.
  • Some factors influencing the metabolism of benzylamine by type A and B monoamine oxidase in rat heart and liver.
  • Development of an LC-MS/MS Method for Quantification of Sapitinib in Human Liver Microsomes: In Silico and In Vitro Metabolic Stability Evalu
  • What are the key in vitro assays to assess CYP inhibition or induction?
  • Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective MAO-B inhibitors.
  • Advanced techniques and applications of LC-MS in small molecule drug discovery. New Food Magazine.
  • Metabolism of Monoamine Oxidase Inhibitors.
  • Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates.
  • Quantifying Small Molecules by Mass Spectrometry.

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Safety Operating Guide

Personal protective equipment for handling [(4-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine

Author: BenchChem Technical Support Team. Date: April 2026

As a drug development professional or synthetic chemist, handling complex polyfunctional molecules requires moving beyond generic safety data sheets. amine is a highly reactive secondary amine featuring a lipophilic fluorobenzyl moiety and a metal-coordinating imidazole ring. Fluorinated benzylamines are critical building blocks in the synthesis of biologically active molecules, including potassium channel blockers and 18 F-labeled radiotracers[1].

This guide provides a self-validating, mechanistically grounded protocol for handling this compound safely, ensuring both operational efficiency and uncompromising laboratory safety.

Hazard Assessment & Mechanistic Causality

To handle this compound safely, you must understand why it is hazardous at a molecular level. Based on the hazard profiles of its direct structural analogues—such as 4-fluorobenzylamine[2][3] and 2-(aminomethyl)imidazole[4]—we can deduce the following causal risks:

  • Lipid Bilayer Saponification (Corrosivity): The secondary amine core is highly nucleophilic and basic. Upon contact with biological tissues, it can rapidly saponify lipid bilayers, leading to severe skin and eye irritation (analogous to Skin Irrit. 2 and Eye Irrit. 2 classifications)[4].

  • Enhanced Dermal Penetration: The fluorine substitution on the benzyl ring significantly increases the molecule's partition coefficient (LogP)[2]. This enhanced lipophilicity acts as a permeation driver; if the compound breaches your primary PPE, it will absorb through the stratum corneum much faster than non-fluorinated analogues.

  • Aerosolization & Respiratory Toxicity: While the pure compound may be a viscous liquid or low-melting solid (analogous to 4-fluorobenzylamine's boiling point of ~183 °C[3]), the imidazole ring acts as a specific respiratory tract irritant (STOT SE 3)[4]. When solubilized in volatile organic solvents (e.g., Dichloromethane or Methanol), the aerosolization risk of the amine increases exponentially.

Quantitative Personal Protective Equipment (PPE) Matrix

Standard lab attire is insufficient for handling fluorinated secondary amines. Use the following quantitative matrix to select your PPE.

PPE CategorySpecificationQuantitative MetricMechanistic Rationale
Hand Protection (Inner) Nitrile (Powder-free)4–6 mil thicknessProvides baseline tactile dexterity for precise weighing of fine powders or viscous liquids.
Hand Protection (Outer) Butyl Rubber or Heavy Nitrile>14 mil thicknessStandard 4-mil nitrile degrades in <5 minutes against polar aprotic solvents (DMF/DMSO) often used to dissolve imidazoles. Butyl extends solvent breakthrough time to >480 minutes.
Eye Protection ANSI Z87.1 Chemical GogglesZero gap around eyesProtects against the capillary action of aerosolized amines, which can easily bypass the open sides of standard safety glasses[4].
Body Protection Flame-Resistant (FR) Lab Coat100% Cotton or NomexSynthetic polymer blends (like polyester) can melt directly into the skin if the reactive amine triggers an unexpected exothermic reaction with incompatible solvents.
Respiratory Chemical Fume Hood80–120 fpm face velocityActively pulls volatile amine vapors and STOT SE 3 respiratory irritants away from the operator's breathing zone[4].

Self-Validating Operational Protocol

Do not rely on assumptions. Every step in this protocol includes a Self-Validating Check to ensure the physical environment and your technique are actively protecting you.

Step 1: Environmental Validation
  • Action: Turn on the fume hood and verify the airflow monitor.

  • Self-Validating Check: Tape a 2-inch strip of a Kimwipe to the bottom of the sash. A steady, inward deflection of ~45 degrees visually validates the digital face velocity reading of 80–120 fpm. If the tissue flutters outward, do not open the chemical container.

Step 2: Static Control & Weighing
  • Action: Transfer the closed vial of amine into the hood. If the compound is a solid, use an anti-static gun (Zerostat) on the weighing boat and spatula.

  • Mechanistic Rationale: Fluorinated organic powders often carry strong static charges. A static discharge can aerosolize the powder directly into the hood's turbulent airflow, contaminating the workspace.

  • Self-Validating Check: Hover the spatula 1 cm above the powder. If the powder jumps to the metal, static is still present. Re-apply the anti-static gun until the powder remains inert.

Step 3: Solubilization
  • Action: Add your carrier solvent (e.g., DMSO or Methanol) dropwise to the weighed compound.

  • Mechanistic Rationale: The dissolution of basic amines can be exothermic. Dropwise addition prevents localized boiling of the solvent, which would otherwise create a cloud of toxic, fluorinated amine vapor.

Emergency Spill & Disposal Plan

In the event of a spill outside the fume hood, immediate chemical neutralization is required before physical cleanup.

  • Containment: Surround the spill with an inert, chemical-resistant absorbent barrier (e.g., universal spill socks) to prevent spreading.

  • Mechanistic Neutralization: Cover the spill with an acidic absorbent powder (such as sodium bisulfate).

    • Causality: The acidic powder protonates the basic secondary amine and the imidazole nitrogens. This converts the highly lipophilic, volatile free base into a polar, water-soluble, and non-volatile salt, drastically reducing inhalation and dermal risks.

  • Self-Validating Clearance: Once absorbed, hover a piece of moistened universal pH paper 1 cm above the neutralized spill zone.

    • Check: If the paper turns blue/purple, volatile free-base amines are still off-gassing. Add more acidic neutralizer until the vapor tests neutral (pH ~7).

  • Disposal: Sweep the neutralized salt into a designated Halogenated Amine Waste container. Do not mix with acidic waste streams, as this could reverse the neutralization or generate excessive heat.

Workflow Visualization

Below is the logical workflow for handling and emergency response.

G Start Pre-Op: Risk Assessment & Hood Validation PPE Don PPE (Double Glove, Goggles) Start->PPE Hood Transfer to Fume Hood (Min 80 fpm) PPE->Hood Weigh Weighing & Solubilization (Control Static) Hood->Weigh Spill Spill Detected? Weigh->Spill Contain Contain & Neutralize (Acidic Absorbent) Spill->Contain Yes React Proceed to Reaction Setup Spill->React No Waste Segregate Waste (Halogenated Amine) Contain->Waste React->Waste Clean Decontaminate & Doff PPE Waste->Clean

Operational Workflow and Spill Response for amine.

References

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.